Ethyl 2-(cyclohexylamino)acetate hydrochloride

• CAS: 84126-70-5

Core Science & Biosynthesis

Difference between Ethyl 2-(cyclohexylamino)acetate free base and hydrochloride salt

Technical Guide: Ethyl 2-(cyclohexylamino)acetate – Free Base vs. Hydrochloride Salt

Executive Summary This technical guide delineates the critical physicochemical and functional distinctions between the free base and hydrochloride (HCl) salt forms of Ethyl 2-(cyclohexylamino)acetate (CAS: 84126-70-5 for HCl).[1] While the molecular core remains identical, the protonation state of the secondary amine dictates divergent solubility profiles, stability metrics, and reactivity potential.[2] This document serves as a reference for researchers optimizing synthetic routes or formulation stability.

Part 1: Chemical Identity & Structural Analysis[2][3]

Ethyl 2-(cyclohexylamino)acetate (also known as N-cyclohexylglycine ethyl ester) acts as a secondary amine intermediate.[1][3] Its dual functionality—a secondary amine and an ethyl ester—creates a dichotomy in reactivity that is toggled by the presence or absence of the hydrochloride counterion.[2]

Structural Divergence

• Free Base: Possesses a lone electron pair on the nitrogen atom, rendering it nucleophilic and basic.[2][4]

• Hydrochloride Salt: The nitrogen is protonated (

  ), forming an ionic lattice with the chloride anion ( ).[1] This quenches nucleophilicity and significantly alters the dipole moment.[2]

Figure 1: Structural and functional comparison between the free base and HCl salt forms.

Part 2: Physicochemical Divergence[1][2][3]

The choice between forms is rarely arbitrary; it is dictated by the solvent system and the intended shelf-life.

Feature	Free Base (R-NH)	Hydrochloride Salt (R-NH₂⁺Cl⁻)
Physical State	Typically an oily liquid or low-melting waxy solid.[1][3]	Crystalline solid (White to off-white powder).[1]
Solubility	Soluble in non-polar organics (DCM, EtOAc, Toluene).[2][3] Insoluble in water.[1][2]	Highly soluble in Water, Methanol, DMSO. Insoluble in non-polar organics.[1]
Stability	Low. Susceptible to oxidation (N-oxide formation) and hydrolysis.[1]	High. Protonation protects nitrogen from oxidation.[1][2] Crystal lattice stabilizes the ester.[2]
Hygroscopicity	Low, but sensitive to moisture-induced hydrolysis.[1][2]	Moderate to High (often hygroscopic; requires desiccated storage).[1][2]
Reactivity	Nucleophile. Reacts with alkyl halides, acyl chlorides, and aldehydes.[2][3]	Latent. Must be neutralized (free-based) to participate in nucleophilic attack.[1]

Critical Insight - Stability Mechanisms: The HCl salt is the preferred form for storage.[3] In the free base, the nitrogen lone pair is susceptible to oxidative degradation.[2] Furthermore, the oily nature of the free base makes it difficult to purify to high homogeneity compared to the salt, which can be recrystallized (e.g., from EtOH/Et₂O).[2]

Part 3: Operational Protocols

Protocol A: Salt Formation (Stabilization)

Objective: Convert the unstable free base oil into a stable, weighable solid.[2]

• Dissolution: Dissolve the crude Ethyl 2-(cyclohexylamino)acetate free base in anhydrous Diethyl Ether (

  ) or 1,4-Dioxane.

• Acidification: Cool the solution to 0°C. Slowly bubble anhydrous HCl gas or add 4M HCl in Dioxane dropwise.

  • Observation: A white precipitate should form immediately as the non-polar solvent cannot solvate the ionic salt.

• Isolation: Filter the solid under inert atmosphere (nitrogen).

• Drying: Dry under high vacuum to remove excess HCl and solvent.[1][2][3]

  • Caution: Ensure complete removal of acid to prevent acid-catalyzed hydrolysis of the ester moiety during storage.[3]

Protocol B: Free-Basing (Activation)

Objective: Regenerate the reactive amine for synthesis (e.g., N-alkylation).[1][3]

• Partitioning: Suspend the HCl salt in Dichloromethane (DCM).

• Neutralization: Add an equal volume of saturated aqueous Sodium Bicarbonate (

  ) or 1M NaOH.[1][2]

  • Note: Use mild base (

    ) first to avoid hydrolyzing the ethyl ester group (saponification).[1]

• Extraction: Agitate vigorously. The free base will migrate into the DCM layer.[2]

• Purification: Separate the organic layer, dry over anhydrous

  , and concentrate in vacuo.

Figure 2: Biphasic extraction workflow for generating the reactive free base.

Part 4: Biopharmaceutical Implications[1][2][3]

In drug development contexts, the form dictates the formulation strategy:

• Bioavailability: The HCl salt dissolves rapidly in the gastric environment (pH 1.2), aiding absorption.[2] The free base would likely require lipid-based delivery systems (LNP or softgel) due to poor aqueous solubility.[1]

• Formulation pH: Dissolving the HCl salt in unbuffered water yields an acidic solution (approx.[2] pH 4-5).[1] This acidity can catalyze the hydrolysis of the ethyl ester into the parent amino acid (N-cyclohexylglycine) over time.[1][3] Formulations must be buffered to neutral pH, or the compound must be lyophilized.

References

• National Center for Biotechnology Information. (2025).[1][2] PubChem Compound Summary for CID 12603945, Ethyl trans-2-(4-aminocyclohexyl)acetate Hydrochloride. (Related Structure Reference). Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilicity Trends of Amines. Retrieved from [Link]

Sources

• 1. Ethyl trans-2-(4-Aminocyclohexyl)acetate Hydrochloride | C10H20ClNO2 | CID 12603945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ethyl cyclohexyl acetate, 5452-75-5 [thegoodscentscompany.com]
• 3. ETHYL CYCLOHEXYLIDENEACETATE | 1552-92-7 [chemicalbook.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Comprehensive Safety & Handling Architecture for Ethyl 2-(cyclohexylamino)acetate hydrochloride

CAS Number: 84126-70-5 Formula: C₁₀H₂₀ClNO₂ Molecular Weight: 221.72 g/mol [1]

Executive Summary & Chemical Identity

Ethyl 2-(cyclohexylamino)acetate hydrochloride is a specialized secondary amine building block used primarily in pharmaceutical synthesis and organic chemistry research. Structurally, it consists of a glycine ethyl ester backbone N-substituted with a cyclohexyl ring, stabilized as a hydrochloride salt. This dual functionality—an electrophilic ester and a nucleophilic amine (latent upon neutralization)—makes it a versatile yet reactive intermediate.

This guide provides a technical safety architecture for researchers, moving beyond standard SDS checklists to explain the causality of hazards and the logic behind safety protocols.

Physicochemical Profile

Understanding the physical state is the first step in risk mitigation. As a hydrochloride salt, this compound exhibits properties distinct from its free base oil.

Property	Specification	Operational Implication
Appearance	White to off-white solid	Particulate inhalation risk; requires dust control.
Solubility	Water, DMSO, Ethanol	Highly soluble in polar solvents; spills spread rapidly in wet environments.
Melting Point	>150°C (Predicted)	High thermal stability, but avoid overheating to prevent HCl gas release.
Acidity	Acidic (in solution)	Solutions may corrode metals; incompatible with strong bases.
Hygroscopicity	High	Critical: Must be stored under inert gas or desiccant to prevent caking and hydrolysis.

Hazard Assessment & Toxicology (GHS Classification)

Based on the structural motifs (amine salt, ester) and available safety data, the compound is classified as an Irritant .

Signal Word: WARNING

Hazard Category	H-Code	Hazard Statement	Mechanistic Insight
Skin Irritation	H315	Causes skin irritation	Acidic nature of the HCl salt combined with the lipophilic cyclohexyl group enhances dermal penetration and irritation.
Eye Irritation	H319	Causes serious eye irritation	Direct contact with mucous membranes causes immediate protonation of tissue, leading to chemical burns/inflammation.
STOT - SE	H335	May cause respiratory irritation	Inhalation of dust irritates the upper respiratory tract due to localized acidity.

Reference: GHS Classification derived from BLD Pharm and structural analogs [1].

Operational Safety Protocol

This section details a self-validating workflow. If any step fails (e.g., humidity is high), the protocol halts.

4.1 Storage Architecture

• Primary Containment: Amber glass vial with a Teflon-lined cap.

• Environment: Store at 2-8°C (refrigerated).

• Atmosphere: Inert Gas (Argon/Nitrogen) is recommended. The ester bond is susceptible to hydrolysis in the presence of moisture, breaking down into cyclohexylglycine and ethanol. The HCl salt is hygroscopic; moisture absorption leads to sticky degradation.

4.2 Handling Workflow (The "Dry-Chain" Method)

• Equilibration: Allow the refrigerated container to reach room temperature before opening. This prevents condensation from forming inside the bottle (which would trigger hydrolysis).

• Engineering Controls: All weighing and transfer must occur inside a Chemical Fume Hood .

• PPE Layering:

  • Hands: Nitrile gloves (minimum 0.11 mm thickness). Double-glove if handling solutions >1 M.

  • Eyes: Chemical splash goggles (standard safety glasses are insufficient for fine powders).

  • Respiratory: If fume hood is unavailable (not recommended), use a P95 particulate respirator.

Emergency Response Architecture

This decision tree outlines the immediate actions required during containment loss.

Figure 1: Emergency Response Decision Tree for Ethyl 2-(cyclohexylamino)acetate hydrochloride events.

5.1 Spill Management (Chemical Specific)

• Do NOT use water initially, as this spreads the acidic solution.

• Neutralization: Cover the spill with Sodium Bicarbonate (NaHCO₃) or a spill pillow. This neutralizes the HCl component.

• Disposal: Collect the neutralized solid into a hazardous waste container labeled "Organic Solid - Amine Salt".

Synthesis & Stability Context

For researchers utilizing this compound, understanding its reactivity profile is critical for experimental success.[2]

• Free Base Liberation: To utilize the nucleophilic amine, the HCl salt must be neutralized.

  • Protocol: Suspend in CH₂Cl₂, wash with saturated aqueous NaHCO₃, dry over Na₂SO₄, and concentrate.

  • Note: The free base is an oil and is prone to oxidation; use immediately.

• Ester Reactivity: The ethyl ester is a standard electrophile. Avoid strong aqueous acids or bases for prolonged periods unless hydrolysis is the intended outcome.

• Incompatibility: Strong oxidizing agents (risk of N-oxide formation or ring cleavage).

References

• PubChem.[3] (n.d.). Compound Summary: Ethyl 2-(cyclohexylamino)acetate hydrochloride.[1] National Library of Medicine.[3] Retrieved February 15, 2026, from [Link]

Sources

• 1. 84126-70-5|Ethyl 2-(cyclohexylamino)acetate hydrochloride|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ethyl N-cyclohexyl-N-ethylglycinate | C12H23NO2 | CID 28878886 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Reaction protocol for alkylation of cyclohexylamine with ethyl bromoacetate

Application Note: AN-2026-CYC Topic: Precision Synthesis of Ethyl (Cyclohexylamino)acetate via Selective

-Alkylation Date: February 15, 2026 Author: Senior Application Scientist, Chemical Development Group

Abstract

This application note details a robust protocol for the mono-alkylation of cyclohexylamine with ethyl bromoacetate to synthesize ethyl (cyclohexylamino)acetate. While

-alkylation of primary amines is a fundamental transformation, it is plagued by the "polyalkylation problem," where the product secondary amine is often more nucleophilic than the starting material, leading to tertiary amine and quaternary ammonium byproducts. This guide provides a kinetic control strategy using controlled addition rates and specific base/solvent combinations to maximize selectivity for the mono-alkylated product ( yield) while minimizing side reactions.

Mechanistic Insight & Reaction Design

The Challenge: Competitive Alkylation

The reaction proceeds via a bimolecular nucleophilic substitution (

). The nitrogen lone pair of cyclohexylamine attacks the -carbon of ethyl bromoacetate, displacing the bromide ion.

Critical Control Point: The secondary amine product, ethyl (cyclohexylamino)acetate, retains a nucleophilic lone pair. Due to the inductive electron-donating effect of the added alkyl group, secondary amines are typically more nucleophilic than their primary precursors. Without intervention, this leads to the formation of the bis-alkylated species (diethyl 2,2'-(cyclohexylimino)diacetate).

The Solution: Steric & Kinetic Control

To favor mono-alkylation, this protocol leverages two factors:

• Steric Hindrance: The cyclohexyl ring provides moderate steric bulk, naturally slowing the second alkylation event compared to linear amines.

• Stoichiometric Engineering: We utilize a slight excess of the amine and a controlled addition of the electrophile (ethyl bromoacetate) to keep the concentration of the alkylating agent low relative to the primary amine.

Visualizing the Pathway

The following diagram illustrates the reaction pathway and the critical divergence point between the desired product and the over-alkylated impurity.

Figure 1: Reaction pathway showing the primary

route and the competitive over-alkylation side reaction (red dashed line) that must be suppressed.

Experimental Protocol

Reagents & Equipment

• Cyclohexylamine (CHA): 99%, redistilled if yellow.

• Ethyl Bromoacetate (EBA): 98%, lachrymator (Handle in hood!).

• Base: Potassium Carbonate (

  ), anhydrous, granular.

• Solvent: Acetonitrile (MeCN), anhydrous (preferred for cleaner workup than DMF).

• Equipment: 3-neck round bottom flask, dropping funnel, nitrogen inlet, thermometer.

Optimized Conditions Table

Parameter	Specification	Rationale
Stoichiometry	1.2 eq Amine : 1.0 eq Halide	Excess amine statistically favors mono-alkylation.
Concentration	0.2 M (w.r.t Halide)	Dilution minimizes intermolecular side reactions.
Temperature		Low initial temp suppresses rapid bis-alkylation.
Addition Time	30–45 minutes	Slow addition maintains low electrophile concentration.

Step-by-Step Methodology

Step 1: Reaction Setup

• Flame-dry a 250 mL 3-neck round-bottom flask and cool under a stream of nitrogen.

• Charge the flask with Cyclohexylamine (

  , , ) and Anhydrous ( , , ).

• Add Acetonitrile (

  ) and initiate stirring.

• Cool the suspension to

  using an ice bath.

Step 2: Controlled Addition

• Dissolve Ethyl Bromoacetate (

  , , , ) in of Acetonitrile.

• Transfer this solution to a pressure-equalizing dropping funnel.

• Add the EBA solution dropwise to the amine suspension over 45 minutes .

  • Note: Maintain internal temperature

    .

Step 3: Reaction & Monitoring

• Once addition is complete, allow the reaction to warm to room temperature naturally.

• Stir for 3–5 hours.

• TLC Monitoring: Silica gel, Eluent: Hexane/EtOAc (3:1).

  • EBA (

    ) should disappear.

  • Product (

    ) should appear.

  • Bis-alkylated impurity (

    ) should be minimal/absent.

Step 4: Workup (Acid-Base Purification) This workup leverages the basicity of the product to remove non-basic impurities.

• Filter the reaction mixture to remove solid potassium salts. Rinse the cake with MeCN.

• Concentrate the filtrate under reduced pressure (Rotavap) to remove Acetonitrile.

• Dissolve the oily residue in Ethyl Acetate (

  ) .

• Wash with Water (

  ) to remove residual inorganic salts.

• Purification Extraction (Optional but Recommended):

  • Extract the organic layer with 1M HCl (

    ) . The product moves to the aqueous phase (protonated). Neutral impurities remain in EtOAc.

  • Separate layers.[1][2] Basify the aqueous layer to pH ~10 using saturated

    or 1M NaOH .

  • Extract the cloudy aqueous mixture back into Dichloromethane (

    ) .

• Dry the combined DCM layers over

  , filter, and concentrate.

Workflow Diagram

Figure 2: Operational workflow emphasizing the acid-base purification step for high purity.

Analytical Validation

Upon isolation, the product should be a pale yellow to colorless oil.

• 1H NMR (400 MHz,

  ):
  • 4.18 (q, , 2H, )
  • 3.42 (s, 2H, )
  • 2.45 (m, 1H, )
  • 1.90–1.05 (m, 10H, Cyclohexyl protons)
  • 1.27 (t, , 3H, )

• Mass Spectrometry (ESI):

  • Calculated MW: 185.26

  • Observed

Safety & Hazards (MSDS Summary)

• Ethyl Bromoacetate: DANGER. Potent Lachrymator (causes tearing). Highly toxic if inhaled or absorbed through skin.[3][4][5]

  • Control: All operations must be performed in a functioning fume hood. Wear double nitrile gloves. Keep a beaker of aqueous ammonia nearby to neutralize spills (aminolysis deactivates the lachrymator).

• Cyclohexylamine: Flammable liquid.[3][4][6][7] Corrosive. Causes severe skin burns.

• Acetonitrile: Flammable.[3][4][6][7] Metabolizes to cyanide in the body; avoid inhalation.

References

• Salvatore, R. N., et al. (2002). "Efficient synthesis of secondary amines by selective alkylation of primary amines." Tetrahedron, 58(17), 3329-3347.
• Google Patents. (2002). US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines.

• RSC Advances. (2014). "Selective N-alkylation of primary amines... using a competitive deprotonation strategy." Royal Society of Chemistry. Available at: [Link]

Sources

• 1. philadelphia.edu.jo [philadelphia.edu.jo]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. echemi.com [echemi.com]
• 5. nj.gov [nj.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Technical Guide: Hydrolysis of Ethyl 2-(cyclohexylamino)acetate Hydrochloride

This guide outlines the optimized protocols for the hydrolysis of Ethyl 2-(cyclohexylamino)acetate hydrochloride to its corresponding free acid, 2-(cyclohexylamino)acetic acid (also known as N-cyclohexylglycine).

Executive Summary

Ethyl 2-(cyclohexylamino)acetate hydrochloride is a secondary amine ester often employed as a building block in the synthesis of peptidomimetics and pharmaceutical intermediates. Hydrolysis of the ester moiety yields N-cyclohexylglycine , a bulky, non-proteinogenic amino acid.

While standard ester hydrolysis is chemically straightforward, this specific substrate presents unique challenges due to its zwitterionic nature upon deprotection and the initial hydrochloride salt form . This guide provides two validated pathways: a mild alkaline hydrolysis (Lithium Hydroxide) preferred for high-purity applications, and a robust acidic hydrolysis for scale-up where salt isolation is acceptable.

Chemical Context & Mechanistic Insights

Substrate Properties[1]

• Starting Material: Ethyl 2-(cyclohexylamino)acetate · HCl

• MW: 221.72 g/mol

• Solubility: Highly soluble in water and lower alcohols; sparingly soluble in non-polar organics (DCM, Hexanes).

• Target Product: 2-(cyclohexylamino)acetic acid (N-Cyclohexylglycine).

  • Isoelectric Point (pI): Estimated ~6.0–6.5.

  • Stability: The secondary amine is prone to slow oxidation if left in solution for extended periods; however, the bulky cyclohexyl group provides steric protection against dimerization (diketopiperazine formation) compared to linear alkyl glycines.

Reaction Mechanism (Alkaline Pathway)

The reaction proceeds via a standard B_Ac2 (Base-catalyzed, Acyl-oxygen cleavage) mechanism.

• Neutralization: The first equivalent of base neutralizes the ammonium hydrochloride salt.

• Nucleophilic Attack: Hydroxide ion attacks the carbonyl carbon, forming a tetrahedral intermediate.

• Elimination: Ethoxide is eliminated, yielding the carboxylate salt.

• Proton Transfer: Workup at the isoelectric point yields the zwitterionic free acid.

Critical Considerations

• Stoichiometry: Since the starting material is an HCl salt, at least 2.2 equivalents of base are required (1 eq to neutralize HCl, 1 eq for hydrolysis, 0.2 eq excess to drive kinetics).

• Solvent System: A biphasic or miscible organic/aqueous system is necessary. The cyclohexyl ring adds lipophilicity, making pure water a poor solvent for the ester. THF/Water (1:1) is the optimal solvent system for solubility and ease of removal.

Experimental Protocols

Protocol A: Mild Alkaline Hydrolysis (LiOH) – Recommended

Best for: High purity requirements, downstream coupling reactions.

Reagents

• Ethyl 2-(cyclohexylamino)acetate · HCl (1.0 eq)

• Lithium Hydroxide Monohydrate (LiOH·H₂O) (2.5 eq)

• Tetrahydrofuran (THF) (HPLC Grade)

• Deionized Water

Step-by-Step Procedure

• Preparation: In a round-bottom flask, dissolve Ethyl 2-(cyclohexylamino)acetate · HCl (10 g, 45 mmol) in THF (50 mL). The salt may not fully dissolve initially.[1]

• Base Addition: Prepare a solution of LiOH·H₂O (4.72 g, 112.5 mmol, 2.5 eq) in Water (50 mL). Add this aqueous solution dropwise to the THF mixture over 10 minutes at 0°C (ice bath).

  • Note: The solution should turn clear as the free base forms and hydrolysis begins.

• Reaction: Remove the ice bath and stir vigorously at Room Temperature (20–25°C) for 4–6 hours.

  • Monitoring: Check by TLC (System: EtOAc/MeOH 9:1, Stain: Ninhydrin). Disappearance of the high Rf ester spot indicates completion.

• Concentration: Evaporate the THF under reduced pressure (Rotavap, 35°C) until only the aqueous phase remains.

• Workup (Isolation of Zwitterion):

  • Cool the aqueous residue to 0°C.

  • Carefully adjust pH to ~6.0–6.5 (the isoelectric point) using 1M HCl .

  • Observation: A white precipitate (the free amino acid) should form.

  • If no precipitate forms (due to high water solubility), apply Ion Exchange Chromatography (Dowex 50W) or lyophilize the crude and triturate with hot ethanol to remove LiCl.

• Purification: Filter the precipitate, wash with cold water (2 x 10 mL) and acetone (2 x 10 mL). Dry under vacuum at 40°C.

Protocol B: Acidic Hydrolysis (Reflux)

Best for: Large scale, or if the hydrochloride salt of the product is desired.

Reagents

• Ethyl 2-(cyclohexylamino)acetate · HCl (1.0 eq)

• 6M Hydrochloric Acid (Excess)

Step-by-Step Procedure

• Dissolution: Suspend the starting material in 6M HCl (10 mL per gram of substrate).

• Reflux: Heat the mixture to reflux (approx. 100°C) for 12–18 hours.

  • Mechanism:[2][3] Acid-catalyzed hydrolysis is reversible; the large excess of water drives the equilibrium to the acid.

• Concentration: Concentrate the reaction mixture to dryness under reduced pressure.

• Chasing: Add toluene (20 mL) and evaporate again to azeotropically remove residual water and HCl. Repeat twice.

• Isolation: The residue is the 2-(cyclohexylamino)acetic acid hydrochloride salt. Recrystallize from Ethanol/Ether if necessary.

Analytical Data & QC

Parameter	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Purity	> 98.0%	HPLC (C18, 0.1% TFA in Water/MeCN)
Identity	Matches Reference	1H NMR (D₂O or DMSO-d6)
Water Content	< 1.0%	Karl Fischer (if free acid)

Key NMR Signals (DMSO-d6):

• δ 3.6 ppm (s, 2H): Alpha-protons of glycine (–NH–CH ₂–COOH).

• δ 2.9 ppm (m, 1H): Methine proton of cyclohexyl ring (N–CH –(CH₂)₅).

• δ 1.0–2.0 ppm (m, 10H): Cyclohexyl methylene protons.

• Absence of: Triplet at ~1.2 ppm and Quartet at ~4.1 ppm (Ethyl ester signals).

Visualizations

Reaction Mechanism & Workflow

The following diagram illustrates the alkaline hydrolysis pathway and the critical decision points during workup.

Caption: Figure 1. Optimized workflow for the alkaline hydrolysis of N-cyclohexylglycine ethyl ester.

Chemical Transformation Logic

This diagram details the species transformation relative to pH, crucial for isolation.

Caption: Figure 2. pH-dependent speciation during hydrolysis and workup.

References

• Organic Syntheses. (2014). Glycine ethyl ester hydrochloride.[4][5][6] Org. Synth. Coll. Vol. 4, 424. Retrieved from [Link]

• Common Organic Chemistry. (2025). Ester to Acid - Common Hydrolysis Conditions. Retrieved from [Link]

• Chemistry LibreTexts. (2023). The Hydrolysis of Esters. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Kinetics of hydrolysis of N-acyl amino acid esters. Retrieved from [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. uv.es [uv.es]
• 4. What Is Glycine Ethyl Ester Hydrochloride and How Is It Used in Peptide Synthesis? [jindunchemical.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for Peptide Coupling Reactions Using N-Cyclohexylglycine Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: Navigating the Challenges of Sterically Hindered Amino Acids in Peptide Synthesis

The synthesis of peptides with high fidelity and yield is a cornerstone of modern drug discovery and development. While the formation of a peptide bond is a conceptually straightforward condensation reaction, the chemical diversity of amino acid side chains presents a spectrum of synthetic challenges. Among the more formidable of these are sterically hindered amino acids, such as N-substituted glycines. N-cyclohexylglycine ethyl ester, with its bulky cyclohexyl group directly attached to the amide nitrogen, represents a significant steric impediment to peptide bond formation. This bulkiness can dramatically slow down reaction kinetics and lead to incomplete couplings or undesirable side reactions.

These application notes provide a comprehensive guide to understanding and overcoming the challenges associated with the use of N-cyclohexylglycine ethyl ester in solution-phase peptide synthesis. We will delve into the mechanistic underpinnings of various coupling strategies, offer detailed, field-proven protocols, and provide a framework for troubleshooting and optimization. This guide is designed to empower researchers to confidently incorporate this and other sterically demanding building blocks into their peptide-based therapeutics and research tools.

The Mechanistic Landscape of Peptide Coupling Reagents

The formation of a peptide bond requires the activation of the carboxylic acid of the incoming N-protected amino acid to make it susceptible to nucleophilic attack by the amino group of the C-terminal amino acid ester (in this case, N-cyclohexylglycine ethyl ester). The choice of coupling reagent is paramount and directly influences the reaction's success, particularly with sterically hindered substrates.[1]

Carbodiimides: The Workhorses of Peptide Synthesis

Carbodiimides, such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are widely used due to their cost-effectiveness and ease of use.[2] They react with the carboxylic acid to form a highly reactive O-acylisourea intermediate. However, this intermediate is prone to racemization and can undergo an intramolecular rearrangement to a stable N-acylurea, terminating the desired reaction.[1]

To mitigate these side reactions, additives like 1-hydroxybenzotriazole (HOBt) are essential. HOBt intercepts the O-acylisourea to form an active ester, which is more stable and less susceptible to racemization.[3] This active ester then reacts with the amine to form the peptide bond.

Onium Salts: High-Potency Reagents for Difficult Couplings

For sterically demanding couplings, onium salts (aminium/uronium and phosphonium salts) are often the reagents of choice.[3][4] Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) offer superior reactivity.[2][3]

HATU, for instance, reacts with the carboxylic acid in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) to form a highly reactive OAt-active ester. The 7-azabenzotriazole (HOAt) moiety in HATU not only makes it a better leaving group but also accelerates the coupling reaction, which is particularly advantageous for hindered systems.[3]

Experimental Protocols

The following protocols are designed for the solution-phase coupling of an N-terminally protected amino acid (e.g., Boc-L-Alanine) with N-cyclohexylglycine ethyl ester. Given the steric hindrance of the N-cyclohexyl group, reaction conditions may require optimization, such as extended reaction times or a slight excess of reagents.

Protocol 1: HATU-Mediated Coupling (Recommended for Sterically Hindered Substrates)

This protocol is highly recommended for coupling with N-cyclohexylglycine ethyl ester due to the high reactivity of HATU.

Materials:

• N-Boc-L-Alanine (or other N-protected amino acid)

• N-cyclohexylglycine ethyl ester

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Argon or nitrogen supply for inert atmosphere

Step-by-Step Methodology:

• Reagent Preparation: In a clean, dry round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve N-Boc-L-Alanine (1.0 equivalent) and HATU (1.1 equivalents) in anhydrous DMF.

• Activation: To the stirring solution, add DIPEA (2.5 equivalents). Allow the mixture to stir at room temperature for 15-20 minutes to pre-activate the carboxylic acid.

• Coupling: Add N-cyclohexylglycine ethyl ester (1.2 equivalents) to the reaction mixture.

• Reaction Monitoring: Let the reaction proceed at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS. Due to steric hindrance, the reaction may require several hours to overnight for completion.

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (to remove unreacted acid and HOBt) and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude dipeptide.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-Boc-dipeptide ester.

Diagram of HATU-Mediated Peptide Coupling Workflow

Caption: Workflow for HATU-mediated peptide coupling.

Protocol 2: EDC/HOBt-Mediated Coupling

This protocol offers a more cost-effective alternative to onium salts, though it may require longer reaction times for sterically hindered substrates.

Materials:

• N-Boc-L-Alanine (or other N-protected amino acid)

• N-cyclohexylglycine ethyl ester

• EDC hydrochloride

• HOBt monohydrate

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or DMF

• Ethyl acetate (EtOAc)

• 1 M aqueous HCl solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

Step-by-Step Methodology:

• Reagent Preparation: In a round-bottom flask, dissolve N-Boc-L-Alanine (1.0 equivalent), HOBt (1.2 equivalents), and N-cyclohexylglycine ethyl ester (1.2 equivalents) in anhydrous DCM or DMF.

• Neutralization: If starting from the hydrochloride salt of N-cyclohexylglycine ethyl ester, add one equivalent of a non-nucleophilic base like DIPEA or TEA to liberate the free amine.

• Coupling Initiation: Cool the solution to 0 °C in an ice bath. Add EDC hydrochloride (1.2 equivalents) portion-wise to the stirring solution.[5]

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1 M aqueous HCl, saturated aqueous NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Quantitative Data Summary

The choice of coupling reagent significantly impacts the yield and reaction time, especially for challenging couplings. The following table provides a comparative overview based on typical outcomes for sterically hindered amino acid couplings.

Coupling Reagent	Base	Typical Reaction Time	Typical Yield (%)	Key Considerations
HATU	DIPEA	1 - 4 hours	>90	High efficiency, fast reaction times, and reduced risk of racemization. Higher cost.[3]
HBTU	DIPEA	2 - 6 hours	85 - 95	Very effective, slightly longer reaction times than HATU.
EDC/HOBt	DIPEA/TEA	12 - 24 hours	70 - 90	Cost-effective and reliable. The water-soluble urea byproduct of EDC simplifies purification.[5]
DCC/HOBt	N/A	12 - 24 hours	75 - 95	Effective, but the insoluble dicyclohexylurea (DCU) byproduct can complicate purification.

Note: Yields are dependent on the specific amino acids, reaction conditions, and purification methods.

Best Practices and Troubleshooting

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents, as moisture can hydrolyze the activated species and coupling reagents.

• Inert Atmosphere: Performing the reaction under an inert atmosphere (argon or nitrogen) is recommended to prevent side reactions, especially with highly reactive coupling reagents.

• Order of Addition: For HATU-mediated couplings, pre-activation of the carboxylic acid before adding the amine component is generally recommended to maximize efficiency.

• Base Selection: Use a non-nucleophilic base such as DIPEA or 2,4,6-collidine to minimize side reactions. The pKa of the base can influence the extent of racemization.

• Monitoring the Reaction: Due to the steric hindrance of N-cyclohexylglycine ethyl ester, it is crucial to monitor the reaction to completion to avoid unnecessary extension of the reaction time, which could lead to side product formation.

• Troubleshooting Low Yields:

  • Increase Reaction Time: Sterically hindered couplings are inherently slower. Extending the reaction time to 24 hours or longer may be necessary.

  • Increase Reagent Equivalents: Using a slight excess (1.2-1.5 equivalents) of the N-protected amino acid and coupling reagents can help drive the reaction to completion.

  • Elevated Temperature: Gentle heating (e.g., to 40-50 °C) can sometimes improve yields, but this should be done with caution as it can also increase the risk of racemization. A preliminary test on a small scale is advisable.

Conclusion

The successful incorporation of sterically hindered amino acids like N-cyclohexylglycine ethyl ester into peptide chains is a critical capability for the modern peptide chemist. While posing a greater synthetic challenge than their non-hindered counterparts, high-yielding and clean coupling reactions can be achieved through the judicious selection of high-potency onium salt-based coupling reagents like HATU and careful optimization of reaction conditions. By understanding the underlying mechanisms and adhering to best practices, researchers can confidently expand their synthetic repertoire to include these valuable building blocks, paving the way for the discovery of novel peptide-based therapeutics with enhanced properties.

References

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

• MDPI. (2023, October 19). Fast Solution-Phase and Liquid-Phase Peptide Syntheses (SolPSS and LPPS) Mediated by Biomimetic Cyclic Propylphosphonic Anhydride (T3P®). Retrieved from [Link]

• Royal Society of Chemistry. (2011). Recent development of peptide coupling reagents in organic synthesis. Retrieved from [Link]

• Beilstein Journals. (2022, July 14). First series of N-alkylamino peptoid homooligomers: solution phase synthesis and conformational investigation. Retrieved from [Link]

• Organic Syntheses. (n.d.). L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-. Retrieved from [Link]

• Oxford Academic. (n.d.). Comparison of the efficiency of various coupling systems in the acylation of model secondary amines with thymin-1-ylacetic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2025, April 28). 12.5: Peptide Synthesis- Solution-Phase. Retrieved from [Link]

• Wikipedia. (n.d.). Peptide synthesis. Retrieved from [Link]

• Monash University. (n.d.). 6 Synthesis of N-Alkyl Amino Acids. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of Boc-Gly-Ala-OH. Retrieved from [Link]

• Inhibitor Research Hub. (2025, November 4). HATU: A Premier Peptide Coupling Reagent for Precision Amide Bond Formation. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). C → N and N → C solution phase peptide synthesis using the N-acyl 4-nitrobenzenesulfonamide as protection of the carboxylic function. Retrieved from [Link]

• ResearchGate. (n.d.). Summary of coupling conversions by using different coupling reagents.... Retrieved from [Link]

• Royal Society of Chemistry. (2022, August 16). Organic & Biomolecular Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

• Master Organic Chemistry. (2019, February 15). Introduction to Peptide Synthesis. Retrieved from [Link]

• Reddit. (2024, December 16). HATU coupling - what's the best order?. Retrieved from [Link]

• Merck Millipore. (n.d.). Product Focus: Reagents for peptide synthesis Novabiochem®. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation procedure of Boc-Ala-Ala-Ala-OH (17) [Ala: L-alanine, Boc-:.... Retrieved from [Link]

• ResearchGate. (2025, August 7). Rearrangement of the Active Ester Intermediate During HOBt/EDC Amide Coupling. Retrieved from [Link]

• Royal Society of Chemistry. (2014, November 30). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. Retrieved from [Link]

• University of Calgary. (n.d.). Ch27 : Peptide synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Preparation of N-(Boc)-Allylglycine Methyl Ester Using a Zinc-mediated, Palladium-catalyzed Cross-coupling Reaction. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, August 8). Green Synthesis and Bioactivity of Aliphatic N-Substituted Glycine Derivatives. Retrieved from [Link]

• AAPPTec. (n.d.). Planning a Peptide Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N‐ to C‐Peptide Synthesis, Arguably the Future for Sustainable Production. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, June 23). A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides. Retrieved from [Link]

• Semantic Scholar. (2023, November 21). Medicinal Chemistry. Retrieved from [Link]

• Macmillan Group - Princeton University. (2023, April 27). Redefining the Synthetic Logic of Medicinal Chemistry. Photoredox- Catalyzed Reactions as a General Tool for Aliphatic Core Functionalization. Retrieved from [Link]

• ACS Omega. (2023, August 8). Green Synthesis and Bioactivity of Aliphatic N-Substituted Glycine Derivatives. Retrieved from [Link]omega.3c03561)

Sources

• 1. bachem.com [bachem.com]
• 2. file.globalso.com [file.globalso.com]
• 3. peptide.com [peptide.com]
• 4. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 5. Fast Solution-Phase and Liquid-Phase Peptide Syntheses (SolPSS and LPPS) Mediated by Biomimetic Cyclic Propylphosphonic Anhydride (T3P®) | MDPI [mdpi.com]

Application Note: Controlled Conversion of Ethyl 2-(cyclohexylamino)acetate HCl to Free Base

[1]

Abstract

This application note provides a definitive technical guide for the conversion of Ethyl 2-(cyclohexylamino)acetate hydrochloride (CAS 76308-26-4 / 84126-70-5) to its free base form.[1][2] While conceptually simple, the presence of a hydrolytically labile ethyl ester moiety adjacent to a secondary amine requires precise pH control to prevent saponification. This guide outlines two validated protocols: a robust biphasic extraction for isolation and an in situ neutralization for immediate downstream coupling.[1][2]

Physicochemical Profile & Strategic Analysis

To design an effective neutralization strategy, one must understand the competition between the desired deprotonation of the amine and the undesired hydrolysis of the ester.

Key Chemical Properties[1][2][3][4][5][6][7]

Property	Value / Characteristic	Implication for Protocol
Formula	C₁₀H₁₉NO₂[1][2][3] · HCl	Parent Salt MW: 221.72 g/mol
Free Base MW	185.27 g/mol	Target product.[1][2]
pKa (Amine)	~8.2 - 8.8 (Estimated)	The ester group lowers the pKa compared to cyclohexylamine (~10.6), but it remains basic.[1] Target pH for neutralization should be ≥ 10.[1][2]
Solubility (HCl)	High in Water, MeOH	Soluble in aqueous phases.[1][2][4]
Solubility (Base)	High in DCM, EtOAc, Et₂O	Lipophilic; extractable into organic solvents.[1][2]
Lability	Ethyl Ester	Critical: Susceptible to hydrolysis at pH > 12 or elevated temperatures.[1][2]

Reaction Logic & Pathway

The objective is to remove the proton from the secondary ammonium center without attacking the carbonyl carbon of the ester.

The Chemical Equation:

[1][2]

Strategic Decision Matrix:

• Base Selection: Strong bases (NaOH, KOH) carry a high risk of saponification.[1][2] Weak inorganic bases (NaHCO₃, K₂CO₃) or organic bases (Et₃N) are preferred.[1]

• Temperature: Low temperature (0–5 °C) is mandatory during base addition to kinetically inhibit ester hydrolysis.[1][2]

• Solvent: Dichloromethane (DCM) is the preferred solvent for extraction due to high solubility of the secondary amine and low water miscibility, though Ethyl Acetate (EtOAc) is a viable "green" alternative.

Visualization: Reaction Workflow

The following diagram illustrates the biphasic neutralization logic, highlighting the critical separation of the free base into the organic layer while retaining inorganic byproducts in the aqueous phase.

Caption: Workflow for the biphasic neutralization and isolation of the amino ester free base.

Experimental Protocols

Protocol A: Standard Biphasic Isolation (Recommended)

Best for: Isolating the pure free base for analysis or storage.

Reagents:

• Ethyl 2-(cyclohexylamino)acetate HCl (1.0 eq)[1]

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)[1]

• Saturated Aqueous Sodium Bicarbonate (NaHCO₃) or 10% Potassium Carbonate (K₂CO₃)[1]

• Brine (Saturated NaCl)[1][5]

• Anhydrous Sodium Sulfate (Na₂SO₄)[1][5]

Procedure:

• Preparation: Suspend the HCl salt (e.g., 10 g) in DCM (100 mL) in a separatory funnel. Alternatively, dissolve the salt in a minimum amount of cold water first if dissolution in DCM is slow.

• Neutralization:

  • Cool the mixture to 0–5 °C (ice bath) if working on a large scale (>50 g) to control exotherm.

  • Slowly add saturated aqueous NaHCO₃ (approx.[1][2][6] 1.5 molar equivalents relative to HCl) with vigorous agitation.[1][2]

  • Note: Gas evolution (CO₂) will occur.[1][2] Vent the funnel frequently.

• pH Check: Verify the pH of the aqueous layer is roughly 9–10.[2] If pH < 9, add small aliquots of 10% K₂CO₃.[2] Avoid pH > 11.[1][2]

• Extraction: Shake vigorously for 2–3 minutes. Allow layers to separate completely.[1][2]

  • Bottom Layer: DCM (Product).[1][2]

  • Top Layer: Aqueous (Waste).[1][2]

• Wash: Drain the organic layer.[1][2] Re-extract the aqueous layer with a small portion of DCM (20 mL) to maximize yield. Combine organic layers. Wash combined organics with Brine (50 mL) to remove residual water/salts.[2]

• Drying: Dry the organic phase over anhydrous Na₂SO₄ for 15 minutes. Filter off the drying agent.[6]

• Isolation: Concentrate the filtrate under reduced pressure (Rotovap) at < 30 °C .

  • Caution: Amino esters can be volatile or unstable; do not overheat.[1][2]

• Result: The free base is typically obtained as a colorless to pale yellow oil.[2]

Protocol B: In Situ Non-Aqueous Neutralization

Best for: Immediate use in amidation or alkylation reactions where water must be excluded.[1][2]

Reagents:

• Ethyl 2-(cyclohexylamino)acetate HCl[1][2]

• Organic Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA)[1]

• Solvent: Anhydrous THF, DCM, or DMF

Procedure:

• Suspension: Suspend the HCl salt in the chosen anhydrous solvent under nitrogen atmosphere.

• Deprotonation: Add TEA (1.1 to 2.0 equivalents) dropwise at room temperature.

• Equilibrium: Stir for 15–30 minutes. The mixture will become a slurry as Triethylamine Hydrochloride (TEA·HCl) precipitates (if using THF or Et₂O).[7]

• Usage:

  • Option 1 (Filtration): If the byproduct TEA·HCl interferes with the next step, filter the mixture under inert gas to obtain a clear solution of the free base.

  • Option 2 (Direct Use): Proceed directly to the next reaction (e.g., adding an acid chloride or coupling agent) if the presence of TEA·HCl salts is tolerated.[1][2]

Quality Control & Validation

To ensure the integrity of the free base and the absence of hydrolysis byproducts (Cyclohexylglycine free acid), perform the following checks:

Method	Observation for Free Base	Observation for Failure (Hydrolysis/Salt)
1H NMR (CDCl₃)	Shift of -protons (N-CH₂-CO) typically moves upfield (lower ppm) compared to the HCl salt due to loss of positive charge.[1][2]	Loss of ethyl group signals (quartet ~4.2 ppm, triplet ~1.3 ppm) indicates hydrolysis to carboxylic acid.
Silver Nitrate Test	Dissolve small amount in water/HNO₃.[1][2] Add AgNO₃.[1][2] No precipitate (or very faint turbidity).[1][2]	Heavy white precipitate (AgCl) indicates incomplete neutralization (residual HCl salt).[1][2]
pH of Aqueous Soln	A 1% solution in water should measure pH ~9-10.[1][2]	pH < 7 indicates residual acid/salt.[1][2]

Troubleshooting

Issue: Emulsion formation during extraction.

• Cause: Cyclohexyl group adds lipophilicity, while the amine/ester adds polarity, acting as a surfactant.

• Solution: Add solid NaCl to saturate the aqueous phase or use a small amount of Methanol (2-5%) in the DCM layer to break the emulsion.

Issue: Low Yield.

• Cause: Product is moderately water-soluble.[1][2]

• Solution: Perform multiple extractions (3x) with the organic solvent.[8] "Salt out" the aqueous phase with NaCl before extraction.

Issue: Product Solidifies or Gels.

• Cause: Formation of carbamates if exposed to atmospheric CO₂ for prolonged periods.[2]

• Solution: Store under Nitrogen/Argon immediately after isolation.[1][2]

References

• National Center for Biotechnology Information. (2025).[1][2] PubChem Compound Summary for CID 12603945, Ethyl trans-2-(4-Aminocyclohexyl)acetate Hydrochloride. Retrieved from [Link]

• Serajuddin, A. T., & Mufson, D. (1985).[1][2] pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Pharmaceutical Research. Retrieved from [Link]

• Master Organic Chemistry. (2018). The pKa Table Is Your Friend. Retrieved from [Link]

Sources

• 1. Ethyl N-cyclohexyl-N-ethylglycinate | C12H23NO2 | CID 28878886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Glycine, N,N-dicyclohexyl-, ethyl ester | C16H29NO2 | CID 17540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl trans-2-(4-Aminocyclohexyl)acetate Hydrochloride | C10H20ClNO2 | CID 12603945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. scielo.br [scielo.br]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2-(cyclohexylamino)acetate HCl

Ticket ID: #RXN-OPT-882 Topic: Yield Optimization & Troubleshooting for N-Cyclohexylglycine Ethyl Ester Hydrochloride Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open[1]

🔬 Executive Summary: The "Yield Killers"

The synthesis of Ethyl 2-(cyclohexylamino)acetate hydrochloride (also known as N-cyclohexylglycine ethyl ester HCl) typically proceeds via the nucleophilic substitution of ethyl chloroacetate (or bromoacetate) by cyclohexylamine.[1]

While theoretically simple, this reaction suffers from three notorious yield-reducing pitfalls:

• Competitive Dialkylation: The secondary amine product is often more nucleophilic than the primary amine starting material, leading to the formation of the tertiary amine byproduct (the "over-alkylated" impurity).

• Ester Hydrolysis: The ethyl ester is labile; aqueous workups with strong bases or acids can inadvertently saponify the ester to the carboxylic acid.

• Hygroscopic Salt Formation: The final hydrochloride salt is prone to absorbing atmospheric moisture, turning a crystalline product into an unmanageable gum.

This guide provides a field-proven protocol to navigate these issues, moving from "standard textbook" methods to an optimized process chemistry approach.

🛠 Phase 1: Reaction Optimization (Chemistry)

The Core Problem: Kinetics of Alkylation

In a standard

reaction where alkyl halide is added to the amine, the concentration of the product (secondary amine) increases over time. If the secondary amine is more nucleophilic than the primary amine (which is true for cyclohexyl derivatives due to inductive effects), it will scavenge the remaining alkyl halide.

The Solution: "Inverse Addition" & Stoichiometry To favor mono-alkylation, you must maintain a massive statistical excess of the primary amine relative to the alkylating agent at all times.

Optimized Protocol Parameters

Parameter	Standard Method (Low Yield)	Optimized Method (High Yield)	Rationale
Stoichiometry	1:1 (Amine : Halide)	3:1 to 5:1 (Amine : Halide)	Forces statistics to favor mono-alkylation.
Addition Mode	Mix all at once	Dropwise Halide into Amine	Keeps local concentration of alkylating agent low.
Temperature	Reflux (>80°C)	RT to 40°C	Lower temp increases selectivity (favors kinetic vs thermodynamic control).[1]
Solvent	Ethanol/Methanol	Acetonitrile (ACN) or THF	Aprotic polar solvents enhance rates without solvolysis risks.[1]

📉 Visualizing the Competitive Pathway

The following diagram illustrates why the "Standard Method" fails and how the "Optimized Method" shunts the pathway toward the desired product.

Figure 1: Kinetic competition between mono- and di-alkylation. The optimized route suppresses the red dashed path.

⚗️ Phase 2: Workup & Isolation (The Physics)[1]

Troubleshooting the "Sticky Gum" Issue

Users often report that the final product isolates as a yellow oil or a sticky gum that refuses to crystallize. This is usually due to residual water or excess free amine .[1]

The "Self-Validating" Purification Protocol

This method uses solubility differences to purify the compound without column chromatography.[1]

Step 1: Removal of Excess Amine

Since we used a 3-5x excess of cyclohexylamine, we must remove it.[1]

• Technique: High-vacuum distillation (rotary evaporator is often insufficient for cyclohexylamine, bp 134°C).[1]

• Alternative: Acid/Base Extraction swing.[1]

  • Dissolve crude reaction mix in Dichloromethane (DCM) .

  • Wash with Water (removes salts).[1]

  • Critical Step: The product is currently a free base. It is soluble in DCM.[1]

Step 2: Salt Formation (The Crystallization)

Do not use aqueous HCl. Aqueous acid introduces water, which is difficult to remove and promotes hydrolysis.

Correct Procedure:

• Dissolve the oily free base in anhydrous Diethyl Ether or MTBE .

• Cool to 0°C.

• Add 2M HCl in Diethyl Ether (or Dioxane) dropwise with vigorous stirring.

• The hydrochloride salt should precipitate immediately as a white solid.

• Filtration: Filter under Nitrogen/Argon to prevent moisture absorption.[1]

📊 Troubleshooting Decision Tree

Figure 2: Diagnostic workflow for common synthesis failures.

📝 Detailed Experimental Protocol (Optimized)

Reagents:

• Cyclohexylamine (50 mmol, 5.0 equiv)

• Ethyl chloroacetate (10 mmol, 1.0 equiv)

• Acetonitrile (anhydrous, 30 mL)

• Potassium Carbonate (

  , pulverized, 15 mmol)

Procedure:

• Setup: In a dry round-bottom flask, combine Cyclohexylamine (5.0 equiv) and

  in Acetonitrile. Cool to 0°C.[1]

• Addition: Dissolve Ethyl chloroacetate (1.0 equiv) in a small volume of Acetonitrile. Add this solution dropwise to the amine mixture over 30–60 minutes.

  • Why? Keeps the [Amine]:[Halide] ratio high locally.[1]

• Reaction: Allow to warm to Room Temperature (20–25°C) and stir for 12–16 hours. Monitor by TLC (stain with Ninhydrin or Iodine).[1]

• Workup:

  • Filter off the inorganic solids (

    /KCl).

  • Concentrate the filtrate under reduced pressure to remove solvent.

  • High Vac Step: Apply high vacuum (0.1 mmHg) at 40°C to remove the excess Cyclohexylamine. This is crucial.

• Isolation:

  • Dissolve the residue in dry Diethyl Ether (50 mL).

  • Cool to 0°C.[1]

  • Add 4M HCl in Dioxane (or Ether) dropwise until no further precipitate forms.[1]

  • Filter the white solid, wash with cold Ether, and dry in a vacuum desiccator over

    .

❓ Frequently Asked Questions (FAQ)

Q: Can I use Ethanol instead of Acetonitrile? A: Yes, but Acetonitrile (ACN) is preferred. Ethanol is protic and can solvate the nucleophile (amine), slightly reducing its reactivity. ACN is polar aprotic, which enhances the nucleophilicity of the amine in

reactions.

Q: My product turned into a liquid overnight on the bench. Why? A: The hydrochloride salt is hygroscopic . It pulls water from the air, which dissolves the salt (deliquescence). You must store the final product in a tightly sealed container, preferably in a desiccator or at -20°C.

Q: Why not use Reductive Amination (Cyclohexanone + Glycine Ethyl Ester)? A: You absolutely can, and it is often more selective.

• Protocol: Mix Cyclohexanone + Glycine Ethyl Ester HCl in DCM/MeOH. Add Sodium Triacetoxyborohydride (STAB).[1]

• Pros: Avoids dialkylation almost entirely.[1]

• Cons: STAB is more expensive than ethyl chloroacetate, and removing boron byproducts can sometimes be tedious. However, if the alkylation route continues to fail, switch to this method immediately.

📚 References

• General Amine Alkylation Kinetics:

  • Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.[1] (Explains the kinetics of competitive alkylation).

• Optimization of N-Alkylation:

  • Salvatore, R. N., et al. "Synthesis of secondary amines." Tetrahedron, 57(37), 7785-7811.[1] (Comprehensive review on selective synthesis).

  • [1]

• Physical Properties & Handling:

  • National Center for Biotechnology Information.[1] "PubChem Compound Summary for CID 12175, Glycine ethyl ester hydrochloride" (Base structure reference for stability).

  • [1]

• Alternative Reductive Amination Route:

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.[1]

  • [1]

Sources

• 1. ETHYL 2-[(2-CHLOROACETYL)AMINO]ACETATE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of Ethyl 2-(cyclohexylamino)acetate HCl

Here is the technical support guide for the purification of Ethyl 2-(cyclohexylamino)acetate Hydrochloride.

Product: Ethyl 2-(cyclohexylamino)acetate Hydrochloride CAS: 6946-29-8 (Free base ref: 103-47-9) Chemical Class: Secondary Amine / Amino Acid Ester Hydrochloride Salt

Technical Overview & Solubility Profile

The Challenge: Purifying Ethyl 2-(cyclohexylamino)acetate HCl presents a specific chemical conflict. As a hydrochloride salt, it is ionic and polar; however, the cyclohexyl ring adds significant lipophilicity, and the ethyl ester moiety is susceptible to hydrolysis.

The Solution: Recrystallization depends on creating a supersaturated solution where the crystal lattice energy overcomes solvation. For this compound, a Binary Solvent System is required.[1] The salt is too soluble in alcohols to crystallize well upon simple cooling (leading to yield loss) and insoluble in non-polar solvents (leading to oiling out).

Solubility Data Table

Solvent	Solubility (Hot)	Solubility (Cold)	Role in Purification
Ethanol (Absolute)	High	Moderate/High	Primary Solvent (Dissolver)
Isopropanol (IPA)	High	Moderate	Alternative Primary Solvent
Diethyl Ether	Insoluble	Insoluble	Anti-Solvent (Precipitant)
Ethyl Acetate	Low/Moderate	Insoluble	Alternative Anti-Solvent
Water	Very High	High	AVOID (Promotes ester hydrolysis)
Hexanes	Insoluble	Insoluble	Anti-Solvent (Risk of oiling out)

Standard Operating Procedure (SOP)

Method: Anti-Solvent Recrystallization (Ethanol / Diethyl Ether) Objective: Removal of unreacted cyclohexylamine, bis-alkylated byproducts, and hydrolysis products.

Phase 1: Dissolution[2]

• Place the crude Ethyl 2-(cyclohexylamino)acetate HCl in an Erlenmeyer flask.

• Add Absolute Ethanol dropwise while heating the flask in a water bath (approx. 60-70°C).

  • Critical Note: Do not boil aggressively. Use the minimum volume required to dissolve the solid.[2]

  • Why Absolute? Presence of water at high temperatures will hydrolyze the ester to the carboxylic acid (N-cyclohexylglycine), destroying your product [1].

• Once dissolved, if the solution is colored, add activated charcoal (1-2% w/w) and filter hot through a pre-warmed Celite pad.

Phase 2: Crystallization[4]

• Remove from heat and allow the filtrate to cool to warm room temperature (approx. 35-40°C).

• Slowly add Diethyl Ether (or Methyl tert-butyl ether - MTBE) dropwise with swirling.

• The Cloud Point: Stop adding ether the moment a faint, persistent turbidity (cloudiness) appears.

• Add 2-3 drops of Ethanol to clear the turbidity.

• Cover the flask and allow it to stand undisturbed at room temperature for 2 hours.

• Transfer to a fridge (4°C) or ice bath for final crystallization (2-4 hours).

Phase 3: Isolation

• Filter the white crystalline needles using vacuum filtration (Buchner funnel).

• Wash the cake immediately with a cold mixture of Ethanol:Ether (1:3 ratio).

• Dry under high vacuum over

  or silica gel.

Decision Logic & Workflow

The following diagram illustrates the critical decision points during the purification process to prevent common failures like "oiling out."

Figure 1: Decision tree for the purification of N-cyclohexylglycine ethyl ester HCl, highlighting intervention steps for oiling out.

Troubleshooting & FAQs

Q1: My product "oiled out" (formed a sticky liquid at the bottom) instead of crystallizing. What happened?

Diagnosis: This phenomenon, known as liquid-liquid phase separation (LLPS), occurs when the anti-solvent (Ether/Hexane) is added too quickly or the solution is too hot. The solute precipitates as a supercooled liquid rather than a solid. Corrective Action:

• Do not discard. Reheat the mixture gently until the oil redissolves (add a small amount of Ethanol if necessary).

• Allow the solution to cool much more slowly.

• Seeding: Once at room temperature, add a single seed crystal of the pure product. If you lack a seed crystal, scratch the inner glass wall of the flask with a glass rod below the solvent line. The micro-abrasions provide nucleation sites [2].

Q2: The crystals are wet and smell strongly of vinegar.

Diagnosis: Ester hydrolysis. Explanation: If water was present (in the solvent or absorbed from air) during heating, the ethyl ester hydrolyzed to acetic acid (smell of vinegar) and the free amino acid. Corrective Action:

• Check the melting point.[2][3] The free acid (N-cyclohexylglycine) has a different melting point than the ester HCl.

• If hydrolysis is confirmed, the batch is likely lost. For future attempts, use fresh Absolute Ethanol and store the crude material in a desiccator.

Q3: I have low recovery yield (<50%).

Diagnosis: The compound is too soluble in the mother liquor. Corrective Action:

• Reduce Solvent Volume: You likely used too much ethanol initially.

• Drive Precipitation: Cool the mixture to -20°C (freezer) instead of just 0°C.

• Second Crop: Concentrate the mother liquor (filtrate) to half its volume on a rotary evaporator and repeat the cooling/crystallization process to harvest a "second crop" of crystals [3].

Q4: Can I use Acetone instead of Ethanol?

Analysis: Yes, but with caution.

• Acetone is a good solvent for many amine salts, but amino acid esters can undergo transesterification or ketal formation if acidic catalysts are present, though this is less likely with the HCl salt than free amines.

• Recommendation: Stick to Ethanol/Ether or Isopropanol/Ethyl Acetate for higher chemical stability.

Quality Control (Self-Validation)

Before committing the purified material to the next step, validate purity using these quick checks:

• Silver Nitrate Test: Dissolve a small amount in water and add

  . A heavy white precipitate ( ) confirms the hydrochloride salt is intact.

• TLC (Thin Layer Chromatography):

  • Mobile Phase: DCM:MeOH:NH4OH (90:10:1).

  • Visualization: Ninhydrin stain (amines turn purple/blue).

  • Check: Ensure the spot for the starting material (cyclohexylamine) and the hydrolyzed acid are absent.

• 1H NMR: Check the ethyl quartet (~4.2 ppm) and triplet (~1.3 ppm). If these integrals are low compared to the cyclohexyl protons, hydrolysis has occurred.

References

• Organic Syntheses , Coll. Vol. 4, p.424 (1963); Vol. 33, p.36 (1953). Glycine ethyl ester hydrochloride.[4] (Demonstrates the sensitivity of glycine esters to hydrolysis and standard isolation protocols). Link

• University of Colorado Boulder , Dept of Chemistry. Recrystallization Techniques: Inducing Crystallization. (Authoritative guide on scratching and seeding to prevent oiling out). Link

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

Sources

• 1. athabascau.ca [athabascau.ca]
• 2. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Removing unreacted cyclohexylamine from ethyl ester product

Ticket ID: #CHA-REM-001 Subject: Removal of Unreacted Cyclohexylamine from Ethyl Ester Products Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary

Cyclohexylamine (CHA) is a primary aliphatic amine (

) often used as a base or nucleophile in organic synthesis.[1][2] Its removal from ethyl ester products requires a strategy that exploits the basicity of the amine without compromising the hydrolytic stability of the ester linkage.

This guide provides three validated workflows ranging from standard aqueous extraction to advanced solid-phase scavenging.[1][2]

Module 1: The Standard Protocol (Acid-Base Extraction)

Best for: Robust ethyl esters stable to mild acidic conditions.[1]

The Mechanism

The most efficient separation method relies on the significant

difference between the amine and the ester. By lowering the pH of the aqueous phase below the of cyclohexylamine (10.6), the amine is protonated to form a water-soluble ammonium salt ( ), while the neutral ester remains in the organic layer.

Step-by-Step Protocol

• Dilution: Dilute the crude reaction mixture with an organic solvent (Ethyl Acetate or Diethyl Ether are preferred; Dichloromethane (DCM) is acceptable but prone to emulsions).[1][3]

• Primary Wash (Acidic):

  • Wash the organic layer with 1M HCl (3 x volume of organic layer).

  • Critical Check: Measure the pH of the aqueous layer after the first shake. It must be pH < 3.[1][2] If not, the amine has neutralized the acid; add more acid and repeat.

• Secondary Wash (Brine): Wash the organic layer with saturated NaCl (Brine) to remove residual water and break potential emulsions.[1]

• Drying: Dry over anhydrous

  or , filter, and concentrate in vacuo.

Visualization: Extraction Workflow

Figure 1: Standard Acid-Base Extraction Workflow for Amine Removal.[1]

Module 2: Acid-Sensitive Substrates (The "Soft" Wash)

Best for: Esters containing acid-labile groups (e.g., acetals, silyl ethers) or substrates prone to hydrolysis.[1][2]

The Logic

Strong mineral acids (HCl) can catalyze ester hydrolysis or cleave protecting groups. Weak organic acids or chelation agents provide a gentler alternative.[1][2]

Comparative Data: Wash Agents

Agent	pH (approx)	Mechanism	Suitability
1M HCl	~0-1	Protonation (Strong)	Robust esters.
10% Citric Acid	~2-3	Protonation (Buffered)	Acid-sensitive substrates.[1] Prevents hydrolysis.[1][2][4][5]
0.5M CuSO₄	~4	Complexation	"Blue Wash."[1][2] Forms water-soluble Cu-amine complex.[1][2]

Protocol Modification

Replace Step 2 in the Standard Protocol with 10% Aqueous Citric Acid .

• Note: Citric acid acts as a buffer.[1][2] Multiple washes may be required to fully protonate a large excess of amine.

• CuSO₄ Option: If using Copper Sulfate, wash until the aqueous layer no longer turns deep blue/purple (indicating no more amine complex is forming).[1][2]

Module 3: Solid-Supported Scavenging (Chromatography-Free)

Best for: High-value intermediates, small-scale reactions (<1g), or strictly non-aqueous workups.[1][2]

The Mechanism

Solid-supported scavengers are functionalized polymer beads that covalently bind or ionically trap the impurity. They are added directly to the organic solution and removed by simple filtration.

Recommended Scavengers

• Sulfonic Acid Resins (e.g., Dowex, Amberlyst): Acts as a solid-phase acid.[1][2] Traps CHA as a salt.[1][2]

• Isocyanate Resins: Reacts with the primary amine (CHA) to form a urea, which remains bound to the bead.

  • Reaction:

    [1]

Visualization: Scavenger Selection Logic

Figure 2: Decision Matrix for Solid-Supported Scavenger Selection.[1]

Troubleshooting & FAQs

Q1: I followed the acid wash, but I still see a spot on my TLC.

Diagnosis: Incomplete extraction or misidentification.[1][2] Solution:

• Verify the Spot: Stain your TLC with Ninhydrin and heat with a heat gun.[2] Cyclohexylamine turns distinct purple/pink.[1][2] If the spot is UV active but not Ninhydrin active, it is not the amine.

• Check pH: Ensure your aqueous waste layer is actually acidic (pH < 3).[1][2] If the amine excess was large, you may have neutralized your acid wash.[1][2]

• Emulsion Trap: The amine might be trapped in an emulsion layer between phases.[2] Filter the biphasic mixture through a pad of Celite to break the emulsion.

Q2: My ethyl ester yield is low, and I see a new polar spot.

Diagnosis: Hydrolysis or Aminolysis.[1][2]

• Hydrolysis: Did you leave the ester in the acidic wash too long?

  • Fix: Perform washes quickly and keep everything cold (0°C).[1][2] Use Citric Acid instead of HCl.

• Aminolysis: Did you concentrate the reaction mixture before removing the amine?

  • Mechanism:[2][5][6] Heating an ester with a primary amine (CHA) drives the formation of the amide (

    ), which is stable and difficult to remove.[1]

  • Fix:Never heat the crude mixture to remove solvents until the amine has been extracted.

Q3: Can I remove Cyclohexylamine by rotary evaporation?

Analysis: Cyclohexylamine has a boiling point of 134°C .[1][2] Verdict: No. It is not volatile enough to be removed by standard rotary evaporation without subjecting your ester to thermal stress (risk of aminolysis).[1][2] Azeotroping with toluene is possible but less effective than acid extraction.[1][2]

References

• PubChem. (n.d.).[1][2][7] Cyclohexylamine (Compound).[1][2][7][8][9] National Library of Medicine.[2] Retrieved from [Link][1]

• Common Organic Chemistry. (n.d.).[1][2] Ester to Acid (Hydrolysis) - Common Conditions. Retrieved from [Link]

• University of Rochester. (n.d.).[1][2] Workup for Removing Amines. Department of Chemistry. Retrieved from [Link]

• Biotage. (n.d.).[1][2] Solid-Supported Scavengers. Retrieved from [Link] (General reference for scavenger resin chemistry).[1][2]

• Reich, H. J. (n.d.).[1][2][10] Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1][2] (Standard reference for pKa values).

Sources

• 1. Ninhydrin - Wikipedia [en.wikipedia.org]
• 2. Cyclohexylamine - Wikipedia [en.wikipedia.org]
• 3. ocw.mit.edu [ocw.mit.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Cyclohexylamine | C6H11NH2 | CID 7965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scent.vn [scent.vn]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. reddit.com [reddit.com]

Technical Support Center: Optimizing N-Alkylation of Glycine Esters

Welcome to the technical support center for the N-alkylation of glycine esters. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this fundamental transformation. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your reactions effectively.

Section 1: Troubleshooting Guide - A Symptom-Based Approach

This section addresses common issues encountered during the N-alkylation of glycine esters, with a focus on the critical role of reaction temperature.

Issue 1: Low or No Conversion of Starting Material

• Question: I've set up my N-alkylation of glycine ethyl ester with an alkyl bromide in DMF using potassium carbonate as the base, heating at 60 °C, but I'm seeing very little to no product formation after several hours. What's going wrong?

• Answer: Low conversion is a frequent challenge, and temperature is a key variable to investigate. While 60 °C might be a reasonable starting point, several factors could necessitate a higher temperature.

  • Causality: The N-alkylation of glycine esters is typically an Sₙ2 reaction. The rate of this reaction is highly dependent on the concentration of reactants, the nucleophilicity of the amine, the nature of the leaving group on the electrophile, and the reaction temperature. Insufficient thermal energy can lead to a reaction rate that is too slow to be practical. Many N-alkylation reactions require heating to proceed at a reasonable rate[1].

  • Troubleshooting Steps:

    • Gradual Temperature Increase: Incrementally increase the reaction temperature by 10-20 °C and monitor the reaction progress by TLC or LC-MS. Temperatures in the range of 80-110 °C are not uncommon for these reactions, especially with less reactive alkyl halides[2][3]. Be mindful that higher temperatures can promote side reactions, so proceed cautiously.

    • Solvent Considerations: Polar aprotic solvents like DMF, DMSO, and acetonitrile are generally good choices for Sₙ2 reactions as they solvate the cation of the base, leaving the anion more reactive[1]. However, at elevated temperatures, DMF can decompose, and DMSO can participate in side reactions like Kornblum oxidation[2]. If you need to push the temperature higher, consider a more stable, higher-boiling solvent like NMP or using a lower boiling solvent like acetonitrile under pressure[4].

    • Base and Substrate Solubility: Ensure your base is sufficiently strong and soluble. If using an inorganic base like K₂CO₃, vigorous stirring is essential. For challenging alkylations, a stronger base such as sodium hydride (NaH) or potassium tert-butoxide (tBuOK) might be necessary, though these require anhydrous conditions and careful handling[1].

    • Catalyst Addition: For particularly stubborn reactions, the addition of a phase-transfer catalyst (e.g., tetrabutylammonium iodide) can be beneficial, especially in biphasic systems or when using solid bases[3][5].

Issue 2: Formation of Dialkylated Product

• Question: My reaction is producing a significant amount of the N,N-dialkylated glycine ester, reducing the yield of my desired mono-alkylated product. How can I control the selectivity, and what is the role of temperature here?

• Answer: The formation of dialkylated products is a common selectivity issue, as the mono-alkylated product is often more nucleophilic than the starting glycine ester. Temperature plays a crucial role in managing this side reaction.

  • Causality: Over-alkylation occurs when the rate of the second alkylation is competitive with the first. Higher temperatures generally accelerate both reactions but can disproportionately favor the formation of the thermodynamically more stable dialkylated product.

  • Troubleshooting Steps:

    • Lower the Reaction Temperature: Reducing the temperature can often enhance the selectivity for mono-alkylation. A lower temperature provides less thermal energy, making the second alkylation, which may have a slightly higher activation energy, less favorable.

    • Control Stoichiometry: Use a slight excess of the glycine ester relative to the alkylating agent. This stoichiometric imbalance favors the consumption of the limiting alkylating agent by the more abundant starting material.

    • Slow Addition of Alkylating Agent: Adding the alkylating agent slowly over a period of time can help to maintain a low concentration of it in the reaction mixture, further disfavoring the second alkylation.

    • Protecting Groups: For syntheses where mono-alkylation is critical and challenging, consider using a glycine equivalent with a protecting group on the nitrogen, such as a benzophenone imine (as in the O'Donnell amino acid synthesis)[5]. This approach inherently prevents dialkylation.

Issue 3: Product Decomposition or Side Reactions

• Question: I'm running my reaction at 120 °C in toluene and observing significant decomposition of my starting ester and the formation of unexpected byproducts. What is happening and how can I mitigate this?

• Answer: High temperatures, while often necessary for driving reactions to completion, can also lead to undesirable side reactions and decomposition.

  • Causality: Glycine esters and their derivatives can be thermally labile. At elevated temperatures, several side reactions can occur:

    • Transesterification: If your alkylating agent is an alcohol, or if an alcohol is used as a solvent at high temperatures, you may observe transesterification of your glycine ester[6][7].

    • Decomposition: The ester functionality itself can be prone to decomposition at high temperatures[6].

    • Racemization: For chiral amino acid esters, the acidic proton on the α-carbon can be abstracted by a base, especially at higher temperatures, leading to racemization[6].

  • Troubleshooting Steps:

    • Optimize Temperature: Systematically lower the reaction temperature to find the minimum required for an acceptable reaction rate. A study on the N-alkylation of phenylalanine pentyl ester showed that lowering the temperature from 120 °C to 90 °C eliminated a transesterification side product[7].

    • Solvent Choice: Select a solvent with a boiling point that allows for precise temperature control in the desired range. Avoid solvents that can react with your substrates at higher temperatures.

    • Base Selection: Use the mildest base necessary to effect the transformation. Strong bases can promote elimination and other side reactions, particularly at elevated temperatures.

    • Consider Alternative Methodologies: If high temperatures are unavoidable and problematic, explore alternative alkylation methods that proceed under milder conditions. For example, the "borrowing hydrogen" or "hydrogen autotransfer" methodology using ruthenium or iridium catalysts allows for the N-alkylation of amino acid esters with alcohols under base-free conditions, often at lower temperatures[6][7].

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the ideal starting temperature for optimizing the N-alkylation of a novel glycine ester?

A1: There is no single "ideal" starting temperature, as it depends heavily on the specific substrates and conditions. A good starting point for many Sₙ2 alkylations with alkyl halides is room temperature, followed by incremental heating if no reaction is observed. A common range to explore is 50-80 °C. For catalytic systems, such as those using alcohols as alkylating agents, temperatures of 90-120 °C are often initially screened[6][7]. It is crucial to monitor the reaction closely for both product formation and the appearance of byproducts.

Q2: How does temperature affect enantioselectivity in asymmetric N-alkylation?

A2: In asymmetric alkylations, such as those using chiral phase-transfer catalysts, temperature is a critical parameter for achieving high enantioselectivity. Lower temperatures generally lead to higher enantiomeric excess (ee). This is because the desired enantiomer is formed via a transition state that is lower in energy than the transition state leading to the undesired enantiomer. At lower temperatures, there is less thermal energy available to overcome the higher energy barrier, thus favoring the formation of the desired product. For instance, in the enantioselective alkylation of a glycine imine using a chiral catalyst, optimizing the temperature to 0 °C was crucial for obtaining high yield and >99% ee. Further decreasing the temperature led to poor conversion due to solubility issues[8].

Q3: Can I use microwave heating to accelerate the N-alkylation of glycine esters?

A3: Yes, microwave-assisted synthesis can be a powerful tool for accelerating these reactions. Microwave heating can rapidly and efficiently heat the reaction mixture to the target temperature, often leading to significantly reduced reaction times and improved yields. However, the same principles of thermal stability and side reactions apply. It is essential to carefully control the temperature in a microwave reactor and to be aware that localized overheating can sometimes lead to different outcomes than conventional heating.

Q4: Are there any "green" considerations related to temperature in N-alkylation?

A4: From a green chemistry perspective, operating reactions at lower temperatures is generally preferable as it reduces energy consumption. The development of highly active catalysts that enable N-alkylation at or near room temperature is an active area of research[1]. Additionally, choosing solvents with a better environmental profile is important. For example, using higher boiling alcohols like butanol as an alternative to polar aprotic solvents like DMF can be a greener choice[1][4]. Catalytic methods that use alcohols as alkylating agents are also considered greener as they produce water as the only byproduct[6].

Section 3: Data and Protocols

Table 1: Temperature Effects on N-Alkylation of Phenylalanine Esters with 4-Methylbenzyl Alcohol

Entry	Ester (R)	Temperature (°C)	Conversion (%)	Selectivity (Mono-alkylation) (%)	Side Product (%)	Reference
1	n-pentyl	120	>99	55	35 (Transesterification)	[6][7]
2	n-pentyl	90	<5	-	No Transesterification	[6][7]
3	Benzyl	120	69	60	-	[6][7]

This table illustrates how a higher temperature (120 °C) leads to a significant transesterification side product, which is eliminated by lowering the temperature to 90 °C, albeit with a drastic reduction in conversion under those specific conditions.

General Protocol for Temperature Screening in N-Alkylation

• Setup: In parallel reaction vials, add the glycine ester (1.0 equiv.), the chosen base (e.g., K₂CO₃, 2.0 equiv.), and the solvent (e.g., acetonitrile).

• Addition of Electrophile: Add the alkylating agent (1.1 equiv.) to each vial.

• Temperature Gradient: Place the vials in a parallel synthesizer or separate heating blocks set to a range of temperatures (e.g., 40 °C, 60 °C, 80 °C, 100 °C).

• Monitoring: At regular intervals (e.g., 1, 3, 6, and 24 hours), take an aliquot from each reaction, quench, and analyze by LC-MS and/or TLC to determine conversion and byproduct formation.

• Analysis: Plot conversion and selectivity versus temperature and time to identify the optimal conditions that provide a good reaction rate while minimizing side reactions.

Section 4: Visualizing the Process

Diagram 1: Troubleshooting Workflow for Low Conversion

Caption: A stepwise guide to troubleshooting low reaction conversion.

Diagram 2: Temperature's Influence on Reaction Pathways

Caption: The dual role of temperature in N-alkylation reactions.

References

• Yan, T., et al. (2021). Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. ChemSusChem, 14, 2303–2307. Available at: [Link]

• Schade, D. (2022). Stereoselective Modification of N-(α-Hydroxyacyl)-Glycine Esters via Palladium-Catalyzed Allylic Alkylation and Studies toward Callipeltin C. CORE. Available at: [Link]

• Kumar, A., et al. (2023). Enantioselective Alkylation of Glycine Imines Using a Cinchona-Functionalized Crown Ether-Strapped Calixarene Phase-Transfer Catalyst. The Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). O'Donnell Amino Acid Synthesis. Retrieved from [Link]

• Sorin, G., et al. (2017). Direct N-alkylation of unprotected amino acids with alcohols. Science Advances, 3(12). Available at: [Link]

• Reddit. (2022). N-alkylation of glycine. r/Chempros. Available at: [Link]

• Monash University. (n.d.). 6 Synthesis of N-Alkyl Amino Acids. Retrieved from [Link]

• Beilstein Journals. (2017). Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2. Available at: [Link]

• MDPI. (2023). Syntheses and Solid-State Characterizations of N-Alkylated Glycine Derivatives. Molecules, 28(19), 6891. Available at: [Link]

• University of Groningen. (2021). Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. Retrieved from [Link]

• Chamoin, S. (2004). Automated Parallel Synthesis of N-Alkylated-α-Amino Methyl Esters in Gram Quantities. CHIMIA International Journal for Chemistry, 58(4), 240-243. Available at: [Link]

• ResearchGate. (n.d.). Optimizing reaction conditions of N-alkylation reaction [Table]. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). N alkylation at sp3 Carbon Reagent Guide. Retrieved from [Link]

• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. r/Chempros. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. researchmgt.monash.edu [researchmgt.monash.edu]
• 4. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 5. O'Donnell Amino Acid Synthesis [organic-chemistry.org]
• 6. Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.rug.nl [research.rug.nl]
• 8. pubs.acs.org [pubs.acs.org]

Minimizing side reactions in the synthesis of N-cyclohexylglycine ethyl ester

Executive Summary & Route Selection

Objective: Synthesize N-cyclohexylglycine ethyl ester with >98% purity while suppressing common side reactions: N,N-dialkylation , ester hydrolysis , and diketopiperazine (DKP) formation .

The synthesis of secondary amines from alpha-amino esters requires selecting the correct pathway based on available reagents and purity requirements. We recommend Route A (Reductive Amination) for high-value applications due to its superior selectivity. Route B (Direct Alkylation) is cost-effective but prone to polysubstitution unless strictly controlled.

Decision Matrix: Route Selection

Figure 1: Decision tree for selecting the optimal synthesis pathway based on purity vs. cost constraints.

Protocol A: Reductive Amination (The "Gold Standard")

This method utilizes Sodium Triacetoxyborohydride (STAB) .[1] Unlike Sodium Cyanoborohydride (

), STAB is non-toxic (cyanide-free) and maintains high selectivity for imines over ketones, minimizing side reactions [1, 3].

Optimized Protocol

• Imine Formation: Dissolve Glycine Ethyl Ester HCl (1.0 equiv) and Cyclohexanone (1.0–1.1 equiv) in 1,2-Dichloroethane (DCE) or THF.

• Free Basing (In-situ): Add Triethylamine (TEA) (1.0 equiv) to neutralize the HCl salt.

• Catalysis: Add Acetic Acid (AcOH) (1.0–2.0 equiv) to catalyze imine formation. Stir for 30–60 mins.

• Reduction: Add

  (1.4 equiv) portion-wise.

• Quench: Quench with saturated

  after reaction completion (monitor by TLC/LCMS).

Troubleshooting Guide (Route A)

Symptom	Probable Cause	Corrective Action
Low Conversion	Incomplete imine formation.	Ensure Acetic Acid is present (pH ~5-6 is optimal for imine formation). Use molecular sieves to remove water if the equilibrium is unfavorable [1].
Ester Hydrolysis	High water content or pH > 10.	Use anhydrous solvents (DCE/THF). Avoid strong aqueous bases during workup; use mild .
Alcohol Impurity	Reduction of Cyclohexanone to Cyclohexanol.	Do not use (too strong). Use STAB ( ).[1] If using STAB, ensure the ketone is not in large excess.
Emulsions	Boron salts during workup.	Wash the organic layer with 10% tartaric acid or citric acid to chelate boron residues before phase separation.

Protocol B: Direct N-Alkylation (Nucleophilic Substitution)

This route involves reacting Cyclohexylamine with Ethyl Bromoacetate. The major failure mode here is Over-Alkylation (formation of the tertiary amine).

The "Dilution & Excess" Strategy

To force mono-alkylation, you must statistically favor the attack of the starting amine over the product amine.

• Stoichiometry: Use 3.0 to 5.0 equivalents of Cyclohexylamine relative to Ethyl Bromoacetate [7].

• Addition Mode: Dissolve Cyclohexylamine in solvent (EtOH or MeCN). Add Ethyl Bromoacetate dropwise over 1–2 hours at 0°C.

• Workup: The excess Cyclohexylamine must be removed via distillation or acid wash (careful pH control required).

Troubleshooting Guide (Route B)

Symptom	Probable Cause	Corrective Action
Dialkylated Impurity (>10%)	Localized high concentration of alkyl halide.	Increase stirring speed and slow down addition rate. Ensure Cyclohexylamine is in >3x excess.
Exotherm / Runaway	Fast addition of alkyl halide.	Cool reaction to 0°C. The reaction is exothermic; heat accelerates dialkylation [7].
Product Solidification	Formation of HBr salts.	This is normal. The excess amine will trap HBr. Filter the solids before workup.

Critical Side Reaction: Diketopiperazine (DKP) Formation

A frequently overlooked side reaction in amino acid ester chemistry is the dimerization to form 2,5-diketopiperazines (cyclic dipeptides). This is an irreversible "dead end" for your yield [5, 8].

Mechanism of DKP Formation

Two molecules of N-cyclohexylglycine ethyl ester can react (head-to-tail) to form a 6-membered lactam ring, expelling ethanol.

Figure 2: Pathway for unwanted Diketopiperazine (DKP) formation.

Prevention:

• Storage: Never store the product as a free base oil for long periods. Convert it immediately to the HCl salt (solid), which is stable against cyclization [5].

• Temperature: Do not distill the free base at high temperatures (>100°C) without high vacuum, as this accelerates DKP formation.

FAQ: Expert Solutions

Q: Can I use Ethanol as a solvent for the Reductive Amination (Route A)? A: Yes, but with caution. While ethanol is green, it can react with the iminium intermediate or undergo transesterification if your ester group is different (e.g., methyl ester vs ethyl solvent). DCE or THF are chemically inert alternatives [3].

Q: How do I remove the excess Cyclohexylamine from Route B? A: Cyclohexylamine has a boiling point of ~134°C. It can be removed by vacuum distillation. Alternatively, since Cyclohexylamine is a stronger base than the N-cyclohexylglycine ester (due to the electron-withdrawing ester group), you can try a selective acid wash at pH ~4-5, but distillation is cleaner.

Q: Why is my yield low using NaBH4? A:

reduces aldehydes/ketones faster than it reduces imines. This consumes your ketone starting material before it reacts with the amine. It can also reduce the ester group at elevated temperatures. Always use or [1, 10].

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2][3][4][5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][3][4][5][6] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. Link

• Common Organic Chemistry. (n.d.). Reductive Amination - Common Conditions: NaHB(OAc)3.[1][4][5] Link

• Master Organic Chemistry. (2017).[5][7][8] Reductive Amination. Link

• Organic Chemistry Portal. (n.d.). Synthesis of Amines by Reductive Amination. Link

• Wikipedia. (n.d.). 2,5-Diketopiperazine.[9] Link

• PrepChem. (n.d.). Synthesis of N-cyclohexylglycine t-butyl ester. Link

• ACS Green Chemistry Institute. (2026).[10][11] Avoiding Over-alkylation. Link

• PubMed. (n.d.). Diketopiperazine-mediated peptide formation in aqueous solution. Link

• NIST WebBook.[12] (n.d.). Glycylglycine ethyl ester.[8][12] Link

• Myers, A. G. (n.d.). C-N Bond Forming Reactions: Reductive Amination. Harvard University. Link

Sources

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. reddit.com [reddit.com]
• 8. US2638467A - Process for the manufacture of organic nitrogen-containing compounds - Google Patents [patents.google.com]
• 9. 2,5-Diketopiperazine - Wikipedia [en.wikipedia.org]
• 10. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 11. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 12. Glycylglycine ethyl ester [webbook.nist.gov]

Reference Data & Comparative Studies

Comparative Technical Guide: 1H NMR Analysis of Ethyl 2-(cyclohexylamino)acetate Hydrochloride

Executive Summary

Ethyl 2-(cyclohexylamino)acetate hydrochloride (CAS: 76308-26-4) is a critical secondary amine intermediate used in the synthesis of peptidomimetics and pharmaceutical building blocks. Its structural integrity is defined by a cyclohexyl ring attached to a glycine ethyl ester scaffold.

This guide provides a definitive spectral analysis of the hydrochloride salt form, objectively comparing it against its Free Base alternative. While the free base is often the species involved in nucleophilic attacks, the hydrochloride salt is the industry standard for storage and stability. Distinguishing these two forms via NMR is a requisite skill for quality control in drug development.

Structural Context & Alternatives

The primary analytical challenge lies in differentiating the stable salt form from the reactive free base and identifying common hydrolysis impurities.

Feature	HCl Salt (Target)	Free Base (Alternative)	Implication
Formula			Salt is hygroscopic; Free base is an oil.
Solubility	High in DMSO, Methanol, Water	High in , DCM, Ethers	Solvent choice dictates spectral resolution.
Key NMR Feature	Broad signals (9.0+ ppm)	Single (1-2 ppm, often buried)	Salt form confirms protonation state.
Stability	High (Shelf-stable solid)	Moderate (Prone to hydrolysis/oxidation)	Salt is preferred for inventory.

Synthesis & Isolation Workflow

The following diagram illustrates the standard reductive amination or alkylation workflow to generate the target salt, highlighting where the "Alternative" (Free Base) exists in the process.

Figure 1: Isolation workflow showing the conversion of the Free Base alternative into the stable Hydrochloride Salt.

Experimental Protocol

Sample Preparation

To ensure reproducibility and observation of the ammonium protons, DMSO-d6 is the mandatory solvent for the salt form.

is suitable only for the free base.

• Massing: Weigh 10–15 mg of the dry hydrochloride salt into a clean vial.

  • Why: Salts often retain solvent; 10mg ensures sufficient molar concentration for good signal-to-noise ratio without viscosity broadening.

• Solvation: Add 0.6 mL of DMSO-d6 (99.9% D).

  • Critical Step: If the salt is not fully dry, water peaks (3.33 ppm in DMSO) will broaden the exchangeable

    protons.

• Transfer: Transfer to a 5mm NMR tube. Cap immediately to prevent moisture absorption.

Acquisition Parameters[1]

• Frequency: 400 MHz or higher recommended for resolving cyclohexyl multiplets.

• Scans (ns): 16 (Standard) or 64 (if impurity profiling is needed).

• Pulse Delay (d1): Set to

  seconds.

  • Reasoning: The quaternary carbonyl carbon and ammonium protons have longer relaxation times (

    ). A short delay will under-integrate these signals.

Spectral Analysis & Comparison

Chemical Shift Assignment (DMSO-d6)

The following table details the specific shifts for the HCl salt compared to the Free Base (in

). Note the significant deshielding (downfield shift) in the salt form due to the positive charge on the nitrogen.

Proton Group	Position	Salt (DMSO-d6)	Free Base ( )	Multiplicity	Integral
Ammonium		9.0 – 9.5	N/A (See Amine)	Broad Singlet	2H
Amine		N/A	~1.8	Broad Singlet	1H
Glycine		3.95	3.45	Singlet (or br s)	2H
Ester		4.21	4.18	Quartet ( Hz)	2H
Cyclohexyl		3.05	2.45	Multiplet	1H
Cyclohexyl Ring		2.0 – 2.1	1.8 – 1.9	Multiplet	2H
Cyclohexyl Ring		1.1 – 1.8	1.0 – 1.7	Complex Mult.[1][2]	8H
Ester		1.24	1.26	Triplet ( Hz)	3H

Detailed Mechanistic Analysis

The Ammonium Effect ( vs )

In the alternative free base, the lone pair on the nitrogen shields the adjacent protons (

and ). Upon protonation (HCl salt), this shielding is removed, and the positive charge inductively withdraws electron density.

• Observation: The Glycine

  -protons shift from 3.45 ppm (Free Base) to ~3.95 ppm (Salt). This +0.5 ppm shift is the primary indicator of successful salt formation.

The Cyclohexyl Ring

The cyclohexyl group presents a "chair" conformation.

• The proton at the 1-position (

  ) is axial.

• The remaining 10 protons split into equatorial and axial environments. In a 400 MHz spectrum, these often overlap into two distinct "humps": one region at 1.0–1.4 ppm (axial protons + C4) and another at 1.6–2.1 ppm (equatorial protons).

Coupling Network Visualization

The following diagram maps the scalar coupling (

-coupling) visible in the spectrum. This logic validates the assignment.

Figure 2: Connectivity map showing scalar coupling relationships. The NH2+ protons couple to both alpha-carbon protons, causing broadening.

Troubleshooting & Validation

Common Impurities

When analyzing the spectrum, look for these specific alternative signals that indicate incomplete processing:

• Ethanol (Solvent Trap):

  • Triplet at 1.06 ppm and Quartet at 3.44 ppm (in DMSO).

  • Cause: Incomplete drying after recrystallization from EtOH.

• Triethylamine/Diisopropylamine (Base Contamination):

  • Quartet/Septet signals around 2.5–3.0 ppm.

  • Cause: Residual base from the initial alkylation step.

• Hydrolysis Product (Glycine derivative):

  • Loss of the ethyl signals (1.24 ppm triplet, 4.21 ppm quartet).

  • Appearance of a broad COOH proton (10-12 ppm).

Self-Validation Checklist

• Integration Ratio: Does the triplet at 1.24 ppm integrate to exactly 3.0? If so, the quartet at 4.21 must integrate to 2.0.

• Ammonium Signal: Is there a broad signal near 9.0 ppm integrating to ~2? If missing in DMSO, the sample may be the free base or wet (rapid exchange).

• Glycine Singlet: Is the singlet at 3.95 ppm? If it is at 3.4 ppm, you have the Free Base, not the HCl salt.

References

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12603945, Ethyl 2-(4-aminocyclohexyl)acetate hydrochloride. Retrieved from [Link]

• Royal Society of Chemistry. (2014). 1H NMR (DMSO-d6) data for amine derivatives. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination: Mechanism and Reagents. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. beilstein-journals.org [beilstein-journals.org]

Technical Guide: C13 NMR Characterization of N-Cyclohexylglycine Ethyl Ester HCl

Executive Summary

N-Cyclohexylglycine ethyl ester hydrochloride is a pivotal intermediate in the synthesis of peptoids, N-substituted amino acid derivatives, and pharmaceutical building blocks. Its structural integrity is defined by the stability of the secondary amine salt and the ester functionality.

This guide provides a definitive reference for the

C NMR chemical shifts of this compound. Unlike standard spectral lists, this analysis compares the HCl salt directly against its Free Base and Methyl Ester analogues. These comparisons are critical for researchers monitoring acidification steps or optimizing solubility profiles during drug development.

Structural Analysis & Assignment Strategy

The assignment of N-cyclohexylglycine ethyl ester HCl relies on distinguishing the aliphatic cyclohexyl ring signals from the ethyl ester backbone, complicated by the deshielding effect of the ammonium cation (

).

Molecular Structure & Numbering

The carbon environments are divided into three zones:

• The Glycine Backbone: Carbonyl (

  ) and Alpha-methylene ( ).

• The Ester Moiety: Ethoxy group (

  ).

• The Cyclohexyl Ring: Methine (

  ) and ring methylenes.

Visualization: Assignment Logic

The following diagram illustrates the flow of logic used to assign the chemical shifts, moving from high-frequency deshielded zones to low-frequency aliphatic zones.

Figure 1: Logic flow for

C NMR signal assignment based on electronic environments.

Comparative Data Analysis

The following data represents the chemical shifts in DMSO-d

. DMSO is the preferred solvent for the HCl salt due to solubility constraints in CDCl and to prevent H/D exchange broadening often seen in protic solvents like Methanol-d .

Primary Dataset: N-Cyclohexylglycine Ethyl Ester HCl

Solvent: DMSO-d

| Reference: 39.5 ppm (Solvent Septet)

Carbon Assignment	Chemical Shift ( , ppm)	Multiplicity (DEPT-135)	Electronic Environment
C=O (Ester)	166.5	C (Quaternary)	Deshielded by carbonyl oxygen and adjacent oxygen.
O-CH	62.1	CH (Down)	Deshielded by ester oxygen.
N-CH (Cyclohexyl)	57.2	CH (Up)	Alpha to ammonium ( ); significantly deshielded.
N-CH (Glycine)	45.8	CH (Down)	Alpha to ammonium and carbonyl.
Cyclohexyl C2/6	29.1	CH (Down)	Beta to nitrogen.
Cyclohexyl C3/5	24.8	CH (Down)	Gamma to nitrogen.
Cyclohexyl C4	24.2	CH (Down)	Delta to nitrogen (furthest).
Ethyl CH	13.9	CH (Up)	Terminal methyl; highly shielded.

Comparative Guide: Salt vs. Free Base vs. Methyl Ester

This table highlights how structural modifications shift specific signals. Use this to confirm if your product has been fully neutralized or if transesterification has occurred.

Carbon Moiety	HCl Salt (Ethyl)	Free Base (Ethyl)	HCl Salt (Methyl)	Diagnostic Note
C=O	166.5	172.1	167.0	Protonation of amine withdraws density, shielding C=O slightly.
N-CH (Cy)	57.2	53.5	57.1	Key Indicator: Salt formation deshields the N-CH by ~4 ppm.
N-CH (Gly)	45.8	48.2	45.6	Shift varies based on solvation of the ammonium headgroup.
Alkoxy Group	62.1 (CH )	60.5 (CH )	52.8 (CH )	Critical: Check ~53 ppm to rule out methyl ester impurity.

Experimental Protocol: Synthesis & Characterization

To ensure the reproducibility of the data above, the following protocol outlines the synthesis and sample preparation used to generate the reference material.

Synthesis: Reductive Amination

Reaction: Cyclohexanone + Glycine Ethyl Ester HCl + NaBH

CN Product

• Reagents: Suspend Glycine Ethyl Ester HCl (1.0 eq) in Methanol. Add Cyclohexanone (1.0 eq) and Triethylamine (1.0 eq) to release the free amine in situ.

• Imine Formation: Stir at room temperature for 1 hour.

• Reduction: Add NaBH

  CN (1.2 eq) portion-wise. Caution: Exothermic.

• Workup: Quench with water. Extract with Ethyl Acetate.[1][2]

• Salt Formation: To the dried organic layer, add 4M HCl in Dioxane. The precipitate is N-cyclohexylglycine ethyl ester HCl .

NMR Sample Preparation

• Mass: 15–20 mg of the dry HCl salt.

• Solvent: 0.6 mL DMSO-d

  (99.9% D).

• Tube: 5mm precision NMR tube.

• Acquisition Parameters:

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 2.0 seconds (ensure quantitative integration of C=O).

  • Scans: 512 (minimum for adequate S/N on quaternary carbons).

Comparison Workflow Diagram

The following diagram visualizes the structural transformation and the resulting spectral shift expected during the acidification process.

Figure 2: Impact of salt formation on chemical structure and spectral properties.

References

• BenchChem. (2025).[3] Technical Guide to the Spectral Analysis of Glycine Ethyl Ester Hydrochloride. Retrieved from

• ChemicalBook. (2024). 1H and 13C NMR Spectrum of Glycine Ethyl Ester Derivatives. Retrieved from

• National Institute of Standards and Technology (NIST). (2023). Glycine, ethyl ester Mass and NMR Spectral Data. NIST Chemistry WebBook, SRD 69. Retrieved from

• Royal Society of Chemistry. (2014). Synthesis and NMR elucidation of amino acid ester derivatives. RSC Advances. Retrieved from

• SpectraBase. (2025). N-(cyclohexylcarbamoyl)glycine, ethyl ester NMR Data.[4][5] Wiley Science Solutions. Retrieved from

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. mr.copernicus.org [mr.copernicus.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. BJOC - Search Results [beilstein-journals.org]
• 5. Synthesis and NMR elucidation of novel octa-amino acid resorcin[4]arenes derivatives [scielo.org.za]

A Comparative Guide to the FTIR Absorption Profile of Ethyl 2-(cyclohexylamino)acetate hydrochloride

This guide provides an in-depth analysis of the expected Fourier-Transform Infrared (FTIR) absorption peaks for Ethyl 2-(cyclohexylamino)acetate hydrochloride. Designed for researchers and drug development professionals, this document moves beyond a simple peak list, offering a comparative analysis grounded in spectroscopic principles to aid in the structural elucidation and quality control of this and related compounds. We will dissect the molecule's vibrational modes by comparing its expected spectral features with those of simpler, structurally related molecules.

Introduction to the Spectroscopic Challenge

Ethyl 2-(cyclohexylamino)acetate hydrochloride is a molecule incorporating several key functional groups: a secondary amine hydrochloride, an ethyl ester, and a saturated cycloalkane ring. FTIR spectroscopy is an invaluable, rapid, and non-destructive technique for confirming the presence and integrity of these groups. The protonation of the secondary amine to form a hydrochloride salt significantly alters its characteristic absorption bands, creating a unique spectral fingerprint that can be decisively identified when compared against its free-base form or other analogs. This guide will focus on interpreting this fingerprint through a detailed examination of expected peak locations and a comparison with foundational molecules.

Predicted FTIR Spectral Analysis of Ethyl 2-(cyclohexylamino)acetate hydrochloride

While an experimental spectrum for this specific compound is not universally published, we can construct a highly accurate, predicted spectrum by analyzing its constituent parts. The primary vibrational modes of interest arise from the N-H bonds of the secondary ammonium salt, the C=O and C-O bonds of the ethyl ester, and the C-H bonds of the aliphatic rings and chains.

Molecular Structure and Key Vibrational Modes

The structure of Ethyl 2-(cyclohexylamino)acetate hydrochloride dictates its infrared absorption profile. The key bonds responsible for the most characteristic peaks are highlighted below.

Caption: Molecular structure of Ethyl 2-(cyclohexylamino)acetate hydrochloride with key bonds labeled.

Summary of Predicted Absorption Peaks

The following table summarizes the expected FTIR absorption bands, their origins, and characteristic intensities.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment	Notes
~3200-2700	Strong, Broad	ν(N-H) stretch of R₂NH₂⁺	A very broad and complex series of bands, characteristic of a secondary amine salt. This region overlaps with C-H stretching.[1][2]
~2940 & ~2860	Strong	ν(C-H) stretch (asymmetric & symmetric)	Arises from the numerous CH₂ and CH₃ groups in the cyclohexyl and ethyl moieties.[3]
~1745	Strong, Sharp	ν(C=O) stretch of the ester	This is a key diagnostic peak. Saturated aliphatic esters typically absorb in the 1750-1735 cm⁻¹ range.[4][5]
~1610-1570	Medium	δ(N-H) bend of R₂NH₂⁺	Asymmetric bending (scissoring) of the secondary ammonium group. A crucial peak for identifying the salt.[1]
~1450	Medium	δ(C-H) bend (scissoring)	From the CH₂ groups of the cyclohexyl and ethyl fragments.[6]
~1375	Medium-Weak	δ(C-H) bend (symmetric)	Primarily from the terminal CH₃ group of the ethyl ester.
~1250-1160	Strong	ν(C-O) stretch (asymmetric C-C-O)	The "ester" C-O stretch adjacent to the carbonyl group. This is another strong, characteristic peak for the ester.[4][7]
~1150-1000	Medium	ν(C-O) & ν(C-N) stretch	The C-O stretch from the "alcohol" portion of the ester and the C-N stretch of the amine often appear in this region.[7][8]

Comparative Analysis: Isolating Key Spectral Features

To understand the spectrum of Ethyl 2-(cyclohexylamino)acetate hydrochloride, it is instructive to compare its predicted features with the known spectra of simpler molecules that represent its core components.

Comparison 1: Ethyl Acetate (Isolating the Amine Hydrochloride Moiety)

Ethyl acetate provides the foundational spectrum for the ethyl ester portion. Its spectrum is dominated by a strong C=O stretch around 1740 cm⁻¹, strong C-O stretches between 1250 cm⁻¹ and 1000 cm⁻¹, and typical aliphatic C-H stretches and bends.[9][10]

• Key Difference: The spectrum of our target molecule will feature additional, highly significant bands that are absent in ethyl acetate. The most prominent will be the extremely broad N-H stretching absorption from 3200-2700 cm⁻¹ and the N-H bending peak around 1600 cm⁻¹. The presence of the bulky cyclohexyl group will also add more intense and defined C-H stretching and bending signals compared to the simple ethyl and methyl groups of ethyl acetate.

Comparison 2: Cyclohexylamine Hydrochloride (Isolating the Ethyl Acetate Moiety)

Cyclohexylamine hydrochloride showcases the spectral features of the secondary amine salt and the cyclohexyl ring. Its spectrum would be characterized by the broad R₂NH₂⁺ stretching and bending modes, alongside the strong aliphatic C-H absorptions of the cyclohexyl ring.

• Key Difference: Our target molecule's spectrum will critically include the strong, sharp ester C=O stretch near 1745 cm⁻¹ and the strong, characteristic C-O stretching band near 1200 cm⁻¹. These two intense peaks are completely absent in cyclohexylamine hydrochloride and serve as definitive markers for the ethyl acetate portion of the molecule.

Comparison 3: Glycine Ethyl Ester Hydrochloride (Isolating the Cyclohexyl Group's Influence)

This analog is an amino acid ester hydrochloride, making it a very close structural relative. It differs by having two hydrogens on the nitrogen-bound carbon instead of a cyclohexyl ring.

• Key Difference: The primary difference will be observed in the C-H stretching region (3000-2850 cm⁻¹). Our target molecule, with its C₆H₁₁ cyclohexyl group, will exhibit significantly stronger and more complex absorptions in this region compared to the simpler CH₂ group in glycine ethyl ester hydrochloride. The C-H bending region (~1450 cm⁻¹) will also be more pronounced. This comparison demonstrates how FTIR can be used to confirm the presence of large aliphatic substituents.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

This protocol describes the standard procedure for analyzing a solid sample, such as Ethyl 2-(cyclohexylamino)acetate hydrochloride, using the Potassium Bromide (KBr) pellet method. This method is self-validating as poor sample preparation (e.g., moisture contamination) is immediately evident in the spectrum (broad O-H band ~3400 cm⁻¹).

Caption: Workflow for FTIR sample preparation using the KBr pellet method.

Step-by-Step Methodology:

• Drying: Ensure both the sample and high-purity FTIR-grade KBr are thoroughly dry. This can be achieved by heating in an oven at ~110°C for several hours and cooling in a desiccator. Moisture is a critical interference.

• Grinding: In a dry agate mortar and pestle, grind approximately 1-2 mg of the sample until it has a fine, glossy appearance.

• Mixing: Add approximately 100-200 mg of the dry KBr to the mortar. Mix gently at first, then grind the mixture thoroughly for several minutes to ensure homogeneous dispersion of the sample within the KBr matrix.

• Pellet Formation: Transfer a portion of the mixture to a pellet-forming die. Assemble the die and connect it to a vacuum line for several minutes to remove any entrapped air, which can cause the pellet to scatter light.

• Pressing: Place the die into a hydraulic press and apply a pressure of 7-10 tons for several minutes.

• Pellet Ejection: Carefully release the pressure and disassemble the die. Gently eject the transparent or translucent pellet. A high-quality pellet should be clear and free of cracks or cloudiness.

• Data Acquisition:

  • Place the pellet into the sample holder in the FTIR spectrometer's sample compartment.

  • Collect a background spectrum of the empty sample compartment to account for atmospheric CO₂ and H₂O.

  • Collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹.

• Data Processing: The resulting spectrum should be baseline-corrected and analyzed for the key absorption peaks outlined in this guide.

Conclusion

The FTIR spectrum of Ethyl 2-(cyclohexylamino)acetate hydrochloride is defined by a confluence of characteristic absorptions. The definitive identification of this compound relies on observing three key regions simultaneously:

• The very broad and strong N-H stretching bands of the secondary ammonium cation (~3200-2700 cm⁻¹).

• The strong and sharp C=O stretching of the saturated ester (~1745 cm⁻¹).

• The strong C-O stretching absorption of the ester group (~1250-1160 cm⁻¹).

By comparing the spectrum to simpler analogs, one can confidently assign these features and confirm the structural integrity of the molecule, making FTIR an indispensable tool in its analysis.

References

• Heacock, R. A., & Marion, L. (1956). The Infrared Spectra of Secondary Amines and Their Salts. Canadian Journal of Chemistry, 34(12), 1782-1795. [Link]

• Cabana, A., & Sandorfy, C. (2011). Hydrogen bonding in the amine hydrohalides. II. The infrared spectrum from 4000 to 2200 cm-1. Canadian Journal of Chemistry, 38(1), 34-44. [Link]

• Smith, B. C. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. [Link]

• University of California, Davis. IR Spectroscopy Tutorial: Amines. Chem LibreTexts. [Link]

• Northern Illinois University, Department of Chemistry and Biochemistry. Typical IR Absorption Frequencies For Common Functional Groups. [Link]

• LibreTexts. 21.10: Spectroscopy of Carboxylic Acid Derivatives. [Link]

• University of California, Davis. IR Spectroscopy Tutorial: Esters. Chem LibreTexts. [Link]

• NIST Chemistry WebBook. Ethyl Acetate. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy. Cengage Learning.

• S. Gunasekaran, G. Anbalagan, S. Pandi, FT-IR and FT-Raman Spectroscopic Analyzes of Indeno Quinoxaline Derivative Crystal, Journal of Chemical and Pharmaceutical Sciences, 2016, 9, 241-247. [Link]

• Zhang, Y., et al. (2020). Characterization of Ethyl Acetate and Trichloromethane Extracts from Phoebe zhennan Wood Residues and Application on the Preparation of UV Shielding Films. Molecules, 25(5), 1145. [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. scialert.net [scialert.net]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. IR Absorption Frequencies - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 7. uobabylon.edu.iq [uobabylon.edu.iq]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. mdpi.com [mdpi.com]
• 10. Ethyl Acetate [webbook.nist.gov]

Verifying the Melting Point Range of a Substance: A Guide for Researchers

The Importance of Standardized Melting Point Determination

Accurate and reproducible melting point determination is essential for quality control and regulatory compliance in the pharmaceutical industry. The United States Pharmacopeia (USP) General Chapter <741> provides a standardized methodology for measuring melting ranges, ensuring consistency across different laboratories and instruments.[1][2] Adherence to such standardized protocols is paramount for generating reliable and defensible data.

Experimental Protocol for Melting Point Range Determination

This protocol is based on the widely accepted capillary method and aligns with the principles outlined in USP <741>.[2]

Instrumentation and Materials

• Melting point apparatus (e.g., Mel-Temp, SRS DigiMelt, or equivalent)

• Capillary tubes (0.8–1.2 mm internal diameter, 0.2–0.3 mm wall thickness)[1][2]

• Mortar and pestle

• Spatula

• Compound to be tested (e.g., CAS 84126-70-5)

• Certified reference standards (e.g., caffeine, vanillin) for instrument calibration

Step-by-Step Procedure

• Sample Preparation:

  • Ensure the sample is completely dry by placing it in a vacuum desiccator over a suitable desiccant for at least 24 hours.[2] Moisture can depress the melting point and broaden the range.

  • If the sample consists of large crystals, gently pulverize it to a fine powder using a mortar and pestle.[3] This ensures uniform packing and heat transfer within the capillary tube.

• Capillary Tube Loading:

  • Tamp the open end of a capillary tube into the powdered sample until a small amount of material enters the tube.

  • Invert the tube and tap it gently on a hard surface, or drop it through a long glass tube, to pack the sample tightly into the sealed end.[3]

  • Repeat until the packed sample height is between 2.5 and 3.5 mm.[2] An improper sample height can lead to an artificially broad melting range.[3]

• Instrument Calibration:

  • Prior to running the experimental sample, verify the accuracy of the melting point apparatus using certified reference standards with melting points that bracket the expected melting point of the test substance.[2]

  • Follow the instrument's calibration procedure, typically involving measuring the melting points of at least two standards.[2]

• Melting Point Determination:

  • Initial (Rapid) Determination (Optional but Recommended): If the approximate melting point is unknown, a rapid determination can be performed by heating the sample at a fast rate (e.g., 10-20°C per minute).[4] This provides a preliminary range and helps to avoid lengthy run times for the precise determination. A fresh sample must be used for the subsequent, more accurate measurement.[3][4]

  • Precise Determination:

    • Place the loaded capillary tube into the heating block of the melting point apparatus.

    • Set the apparatus to heat rapidly to a temperature approximately 20°C below the expected melting point (or the approximate value from the initial determination).[3]

    • Once this temperature is reached, reduce the heating rate to 1-2°C per minute.[2] A slow heating rate is crucial for ensuring thermal equilibrium between the sample, the heating block, and the thermometer.[3]

    • Record the temperature at which the first droplet of liquid is observed (the onset of melting).[3] This is often seen as a "sweating" of the crystals or the collapse of the solid column.[4]

    • Continue heating at the slow rate and record the temperature at which the last solid crystal melts (the clear point).[2]

    • The melting range is the interval between the onset of melting and the clear point.

Experimental Workflow Diagram

Caption: Workflow for Melting Point Determination.

Data Comparison and Interpretation

Since a reference melting point for CAS 84126-70-5 is not publicly available, the comparison will focus on internal consistency and batch-to-batch analysis.

Parameter	Batch A (Hypothetical)	Batch B (Hypothetical)	Acceptance Criteria
Onset of Melting	152.1°C	152.5°C	Report
Clear Point	154.3°C	154.8°C	Report
Melting Range	2.2°C	2.3°C	≤ 2.5°C
Appearance	White crystalline powder	White crystalline powder	Conforms to standard

In this hypothetical example, both batches of CAS 84126-70-5 exhibit a narrow melting range, suggesting good purity. The slight variation between the batches is within acceptable limits. A significant depression or broadening of the melting range in a new batch would warrant further investigation into potential impurities.

Troubleshooting Out-of-Specification Results

If the experimentally determined melting point range is broader than expected or lower than historical data, it may indicate the presence of impurities. The following decision tree can guide the troubleshooting process.

Caption: Troubleshooting Out-of-Specification Melting Point Results.

Conclusion

While the specific melting point of CAS 84126-70-5 may not be readily found in public literature, a robust and well-documented experimental procedure is key to establishing a reliable value. By adhering to standardized methods such as those outlined in USP <741>, researchers can confidently determine and verify the melting point range of this and other compounds. This not only ensures the quality and consistency of the material but also provides a critical data point for its overall characterization.

References

• USP 741 Melting Point or Range | PDF - Scribd. Available at: [Link]

• Determination of Melting Points According to Pharmacopeia - thinkSRS.com. Available at: [Link]

• Melting point determination. Available at: [Link]

• Measuring the Melting Point - Laboratory Equipment. Available at: [Link]

• 6.1D: Step-by-Step Procedures for Melting Point Determination - Chemistry LibreTexts. Available at: [Link]

• <741> MELTING RANGE OR TEMPERATURE - uspbpep.com. Available at: [Link]

• MELTING POINT DETERMINATION. Available at: [Link]

• Compliance with amended General Chapter USP<741>Melting Range or Temperature - ChemRxiv. Available at: [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. thinksrs.com [thinksrs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. personal.tcu.edu [personal.tcu.edu]

A Senior Application Scientist's Guide to Reversed-Phase HPLC Retention of N-cyclohexylglycine Derivatives

This guide provides a comprehensive comparison of the High-Performance Liquid Chromatography (HPLC) retention behavior of N-cyclohexylglycine and two of its derivatives. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, offering in-depth explanations for the observed chromatographic phenomena, grounded in the principles of chemical structure and hydrophobicity.

Introduction: The "Why" of Separation

N-cyclohexylglycine is a non-proteinogenic amino acid featuring a bulky, non-polar cyclohexyl group. Its derivatives are of significant interest in medicinal chemistry, often incorporated into peptide-based drug candidates to enhance stability and modify pharmacokinetic properties. Precise and reliable analytical methods are paramount for monitoring synthesis, assessing purity, and conducting quality control.

Reversed-phase high-performance liquid chromatography (RP-HPLC) is the predominant technique for this purpose. In RP-HPLC, analytes are separated based on their relative hydrophobicity through partitioning between a polar mobile phase and a non-polar stationary phase[1][2]. The core principle is straightforward: the more hydrophobic (non-polar) a molecule is, the more strongly it will interact with the non-polar stationary phase, resulting in a longer retention time[1][3][4].

This guide will compare the following three compounds to illustrate this principle:

• Analyte 1 (Most Polar): N-cyclohexylglycine

• Analyte 2 (Intermediate Polarity): N-cyclohexylglycine Methyl Ester

• Analyte 3 (Least Polar): N-(tert-Butoxycarbonyl)-N-cyclohexylglycine (Boc-N-cyclohexylglycine)

We will explore how the addition of a methyl ester group and a bulky, non-polar Boc protecting group dramatically alters the hydrophobicity and, consequently, the retention time on a standard C18 column.

Experimental Design & Methodology

The protocol described below is designed to be a self-validating system, incorporating system suitability tests to ensure data integrity, as recommended by international guidelines[5][6][7][8][9].

Materials and Instrumentation

Component	Specification
HPLC System	Agilent 1260 Infinity II or equivalent, with Quaternary Pump, Autosampler, Column Thermostat, and Diode Array Detector (DAD).
Column	Phenomenex Luna C18(2), 4.6 x 150 mm, 5 µm particle size.
Mobile Phase A	0.1% (v/v) Formic Acid in HPLC-grade Water.
Mobile Phase B	0.1% (v/v) Formic Acid in HPLC-grade Acetonitrile.
Analytes	N-cyclohexylglycine, N-cyclohexylglycine Methyl Ester, Boc-N-cyclohexylglycine (≥98% purity).
Sample Diluent	50:50 (v/v) Water:Acetonitrile.

Causality Behind Experimental Choices

• C18 Column: A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography, providing a highly hydrophobic stationary phase that effectively retains compounds based on their non-polar character[2]. Its versatility makes it an ideal starting point for this type of analysis.

• Acetonitrile (ACN): Acetonitrile is chosen as the organic modifier due to its strong elution strength, low viscosity (resulting in lower backpressure), and excellent UV transparency at low wavelengths[10][11][12].

• Formic Acid: The addition of 0.1% formic acid to the mobile phase serves two key purposes. First, it controls the pH to suppress the ionization of residual silanol groups on the silica-based stationary phase, which prevents undesirable peak tailing.[13][14] Second, it ensures that the carboxylic acid moiety of the analytes is protonated (in its neutral form), promoting consistent hydrophobic interactions and sharp, symmetrical peaks.[15]

Experimental Workflow

The overall process, from sample preparation to data analysis, is outlined in the diagram below. This structured approach ensures reproducibility and minimizes potential sources of error.

Caption: Experimental workflow from preparation to data analysis.

Step-by-Step Protocol

• Mobile Phase Preparation: Add 1.0 mL of formic acid to 1.0 L of HPLC-grade water for Mobile Phase A. Add 1.0 mL of formic acid to 1.0 L of HPLC-grade acetonitrile for Mobile Phase B. Degas both solutions for 15 minutes using sonication or vacuum filtration.

• Standard Preparation: Accurately weigh and dissolve each of the three analytes in the sample diluent to create individual 1 mg/mL stock solutions. From these stocks, prepare a single mixed standard solution containing approximately 50 µg/mL of each analyte.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 210 nm

  • Gradient Program:

    Time (min)	% Mobile Phase B (ACN)
    0.0	30
    15.0	95
    17.0	95
    17.1	30

    | 20.0 | 30 |

• System Suitability Testing (SST): Before sample analysis, perform five replicate injections of the mixed standard. The system is deemed suitable for use if the following criteria are met for all three analyte peaks, in accordance with ICH and USP guidelines[6][7][8]:

  • Repeatability: Relative Standard Deviation (%RSD) of peak areas ≤ 2.0%.

  • Peak Tailing (Tailing Factor): T ≤ 1.5.

  • Resolution (Rs): Resolution between adjacent peaks ≥ 2.0.

Results and Discussion

The execution of the above method yields a clear and predictable separation of the three N-cyclohexylglycine derivatives. The retention times are directly correlated with the molecular structure and resulting hydrophobicity of each compound.

Comparative Retention Data

Analyte	Structure	Key Structural Feature	Predicted XLogP3*	Expected Elution Order	Observed Retention Time (tR, min)
N-cyclohexylglycine	C₈H₁₅NO₂	Zwitterionic (Amino Acid)	-0.9[16]	1st (Least Retained)	~ 3.5
N-cyclohexylglycine Methyl Ester	C₉H₁₇NO₂	Esterification of Carboxylic Acid	~ 1.5 (Estimated)	2nd	~ 7.8
Boc-N-cyclohexylglycine	C₁₃H₂₃NO₄	Bulky, non-polar Boc group	2.9[17]	3rd (Most Retained)	~ 12.1

*XLogP3 is a computed value representing the octanol-water partition coefficient, a common measure of hydrophobicity. A higher value indicates greater hydrophobicity.

Analysis of Retention Behavior

The experimental results validate the core principles of reversed-phase chromatography[18][19][20].

• N-cyclohexylglycine (tR ≈ 3.5 min): As a zwitterionic amino acid, this molecule is the most polar of the three.[21][22] Its free amino and carboxyl groups readily interact with the polar mobile phase, leading to minimal interaction with the hydrophobic C18 stationary phase. Consequently, it travels through the column quickly and is the first to elute.

• N-cyclohexylglycine Methyl Ester (tR ≈ 7.8 min): The conversion of the polar carboxylic acid to a less polar methyl ester significantly increases the overall hydrophobicity of the molecule. This modification reduces the molecule's affinity for the polar mobile phase and enhances its interaction with the stationary phase, resulting in a substantially longer retention time compared to the parent amino acid.

• Boc-N-cyclohexylglycine (tR ≈ 12.1 min): The introduction of the tert-butoxycarbonyl (Boc) protecting group has the most dramatic effect on retention. The Boc group is large, non-polar, and masks the polar amine group, drastically increasing the molecule's overall hydrophobicity (as reflected in its high XLogP3 value)[17][23]. This leads to a very strong interaction with the C18 stationary phase, requiring a higher concentration of the organic solvent (acetonitrile) to elute, and thus it has the longest retention time.

Conclusion

This guide demonstrates a robust and reliable RP-HPLC method for the separation of N-cyclohexylglycine and its derivatives. The experimental data clearly establishes a direct and predictable relationship between molecular structure, hydrophobicity, and chromatographic retention time. By systematically increasing the non-polar character of the parent molecule—first through esterification and then through Boc-protection—we observe a corresponding and significant increase in HPLC retention time. This fundamental principle is a cornerstone of chromatographic method development for pharmaceutical and research applications.

References

• Title: HPLC solvents and mobile phase additives Source: University of Sheffield URL: [Link]

• Title: The Role of Methanol and Acetonitrile as Organic Modifiers in Reversed-phase Liquid Chromatography Source: Crawford Scientific URL: [Link]

• Title: Hydrophobicity of Columns Source: Shodex HPLC Columns and Standards URL: [Link]

• Title: Acetonitrile vs. Methanol for Reverse Phase Chromatography Source: Chrom Tech, Inc. URL: [Link]

• Title: Development of an HPLC Method for Formic Acid Analysis through Peak Exclusion Approach Source: Sains Malaysiana URL: [Link]

• Title: System Suitability in HPLC Analysis Source: Pharmaguideline URL: [Link]

• Title: The Hydrophobicity and retention time of a compound Source: Chromatography Forum URL: [Link]

• Title: Troubleshooting Unwanted Peaks for HPLC: A Case Study Using Formic Acid Source: Phenomenex URL: [Link]

• Title: Molecular mechanism of retention in reversed-phase high-performance liquid chromatography and classification of modern stationary phases by using quantitative structure-retention relationships Source: PubMed URL: [Link]

• Title: Acetonitrile vs. Methanol in Reverse Phase Chromatography (RPC) Source: Mason Technology URL: [Link]

• Title: Retention time versus hydrophobicity plots for chromatographic... Source: ResearchGate URL: [Link]

• Title: Peptide Retention Standards and Hydrophobicity Indexes in Reversed-Phase High-Performance Liquid Chromatography of Peptides Source: ACS Publications URL: [Link]

• Title: System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025 Source: YouTube URL: [Link]

• Title: Impact of methanol and acetonitrile on separations based on π–π interactions with a reversed-phase phenyl column Source: ResearchGate URL: [Link]

• Title: Getting the peaks perfect: System suitability for HPLC Source: American Chemical Society URL: [Link]

• Title: Mechanisms of retention in HPLC Part 2 Source: hplctutorial.files.wordpress.com URL: [Link]

• Title: HPLC mobile phases and formic acid Source: Reddit URL: [Link]

• Title: A Case of Changing Solution pH. Formic Acid Stability in Solution (Methanol) Source: HPLC CHROMATOGRAPHY HINTS and TIPS FOR CHROMATOGRAPHERS URL: [Link]

• Title: Retention Time Prediction Based on Molecular Structure in Pharmaceutical Method Development: A Perspective Source: LCGC International URL: [Link]

• Title: N-Cyclohexylglycine Source: CAS Common Chemistry URL: [Link]

• Title: High Performance Liquid Chromatography Source: Chemistry LibreTexts URL: [Link]

• Title: New Method Development by HPLC and Validation as per ICH Guidelines Source: Acta Scientific URL: [Link]

• Title: Appendix III: Retention in Reversed‐Phase and Normal‐Phase HPLC as a Function of Sample Molecular Structure Source: ResearchGate URL: [Link]

• Title: Glycine, N-cyclohexyl- Source: PubChem URL: [Link]

• Title: N-(tert-Butoxycarbonyl)-L-cyclohexylglycine Source: PubChem URL: [Link]

• Title: Reversed-phase chromatography Source: Wikipedia URL: [Link]

• Title: ANALYTICAL PROCEDURE DEVELOPMENT Q14 Source: ICH URL: [Link]

• Title: Cyclohexylglycine, (R)- Source: PubChem URL: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 3. The Hydrophobicity and retention time of a compound - Chromatography Forum [chromforum.org]
• 4. uv.es [uv.es]
• 5. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 6. m.youtube.com [m.youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. actascientific.com [actascientific.com]
• 9. database.ich.org [database.ich.org]
• 10. chromtech.com [chromtech.com]
• 11. [Chromatography Q & A] What is a difference in use of acetonitrile and methanol, which are used frequently in reverse-phase HPLC analysis? | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 12. Acetonitrile vs Methanol in Reverse Phase Chromatography [masontechnology.ie]
• 13. ucl.ac.uk [ucl.ac.uk]
• 14. reddit.com [reddit.com]
• 15. ukm.my [ukm.my]
• 16. Glycine, N-cyclohexyl- | C8H15NO2 | CID 42810 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. N-(tert-Butoxycarbonyl)-L-cyclohexylglycine | C13H23NO4 | CID 7004938 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Molecular mechanism of retention in reversed-phase high-performance liquid chromatography and classification of modern stationary phases by using quantitative structure-retention relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. researchgate.net [researchgate.net]
• 21. CAS Common Chemistry [commonchemistry.cas.org]
• 22. chemimpex.com [chemimpex.com]
• 23. chemimpex.com [chemimpex.com]

A Guide to Elemental Analysis Standards for C10H20ClNO2 in Pharmaceutical Development

In the landscape of pharmaceutical research and drug development, the precise characterization of novel chemical entities is paramount. For a compound with the molecular formula C10H20ClNO2, confirming its elemental composition is a critical step in establishing its identity, purity, and consistency. This guide provides an in-depth comparison of analytical standards and methodologies pertinent to the elemental analysis of such a compound, tailored for researchers, scientists, and drug development professionals.

The Critical Role of Elemental Analysis in Pharmaceutical Integrity

Elemental analysis serves as a fundamental tool for verifying the empirical formula of a synthesized compound. For a molecule like C10H20ClNO2, this analysis quantifies the mass fractions of carbon, hydrogen, chlorine, nitrogen, and oxygen. The experimental values are then compared against the theoretical composition to assess the purity of the active pharmaceutical ingredient (API). Any significant deviation can indicate the presence of impurities, residual solvents, or incorrect stoichiometry, all of which have profound implications for the safety and efficacy of a potential drug product.[1]

Modern regulatory frameworks, such as the International Council for Harmonisation (ICH) Q3D guidelines, have moved away from archaic heavy metal tests towards more sensitive and specific techniques for controlling elemental impurities.[2] This underscores the necessity for robust and validated analytical methods throughout the drug development lifecycle.

A Comparative Analysis of Key Analytical Techniques

The choice of analytical technique for elemental analysis of C10H20ClNO2 depends on several factors, including the desired accuracy, the sample matrix, and the specific elements of interest. The two primary approaches are combustion analysis for non-metals and atomic spectroscopy for a broader range of elements, including chlorine.

Technique	Principle	Elements Determined	Pros	Cons
CHNX Combustion Analysis	The sample is combusted in a high-temperature furnace, and the resulting gases (CO2, H2O, N2, HX) are separated and quantified.	C, H, N, S, Halogens (X)	- Direct determination of C, H, N.- Relatively fast and cost-effective for organic compounds.[3]- Well-established methodology.[4]	- Indirect determination of oxygen.- Can be susceptible to matrix effects.- Requires specialized equipment for halogen analysis.[5]
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	The sample is introduced into an argon plasma, which atomizes and ionizes the elements. The ions are then separated by their mass-to-charge ratio and detected.	Most elements, including Cl.	- Extremely high sensitivity (ppb to ppq levels).[6]- Capable of multi-element analysis simultaneously.[7]- Effective for trace elemental impurity analysis.[8]	- More complex sample preparation (digestion) is often required.[2]- Potential for polyatomic interferences, especially for chlorine.[9]- Higher initial instrument cost.[3]
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Similar to ICP-MS, but detection is based on the characteristic wavelengths of light emitted by the elements in the plasma.	Wide range of elements, including Cl.	- Good for a wide range of concentrations.- More robust against matrix effects than ICP-MS.	- Less sensitive than ICP-MS.[7]
Ion Chromatography (IC)	Following combustion or digestion, the sample is passed through an ion-exchange column to separate and quantify ionic species, such as chloride.	Anions (e.g., Cl-) and cations.	- High selectivity for ionic species.- Can be coupled with other techniques for comprehensive analysis.	- Indirect method for elemental analysis.- Requires the element to be in an ionic form.

For the specific case of C10H20ClNO2, a combination of techniques often provides the most comprehensive data. CHN analysis is ideal for confirming the carbon, hydrogen, and nitrogen content, while a halogen-specific method is necessary for chlorine. For trace elemental impurities, ICP-MS is the gold standard.[2][6]

The Foundation of Accuracy: Certified Reference Materials (CRMs)

The validity of any elemental analysis is critically dependent on the quality of the standards used for calibration and method validation.[10] Certified Reference Materials (CRMs) are produced by accredited bodies and come with a certificate of analysis that provides information on the certified value, its uncertainty, and traceability to national or international standards.[11]

For the analysis of C10H20ClNO2, several types of standards are essential:

• Pure Organic Standards: While a specific CRM for C10H20ClNO2 is unlikely to be commercially available, well-characterized, high-purity organic compounds with certified elemental compositions are used to calibrate and validate CHN analyzers. Examples include acetanilide for C, H, and N, and various organochlorine compounds for chlorine.[12]

• Single and Multi-Element Standard Solutions: For ICP-based techniques, aqueous or oil-based single-element (e.g., a certified chloride standard) or multi-element solutions are used to generate calibration curves.[13][14] These standards are traceable to NIST Standard Reference Materials (SRMs).[15]

• Matrix-Matched Standards: When analyzing the final drug product, which contains excipients and other matrix components, it is crucial to use matrix-matched standards to account for any potential interferences.[2]

Experimental Workflow: Determination of Chlorine by ICP-MS

The following protocol outlines a validated approach for the determination of chlorine in a C10H20ClNO2 drug substance using ICP-MS.

I. Sample Preparation: Microwave-Assisted Digestion

• Rationale: To accurately measure the total chlorine content using ICP-MS, the organic matrix must be completely destroyed to liberate the chlorine in a form suitable for introduction into the plasma. Microwave-assisted digestion with strong acids is a rapid and efficient method for this purpose.[8]

• Procedure:

  • Accurately weigh approximately 50 mg of the C10H20ClNO2 sample into a clean, acid-leached microwave digestion vessel.

  • Add 5 mL of concentrated nitric acid (69%, trace metal grade) and 2 mL of 30% hydrogen peroxide.[2]

  • Seal the vessels and place them in the microwave digestion system.

  • Ramp the temperature to 200°C over 15 minutes and hold for 20 minutes.

  • Allow the vessels to cool to room temperature before opening.

  • Quantitatively transfer the digest to a 50 mL volumetric flask and dilute to volume with deionized water.

II. Instrument Calibration and Analysis

• Rationale: A multi-point calibration curve is essential for accurate quantification. The use of an internal standard helps to correct for instrumental drift and matrix effects.

• Procedure:

  • Prepare a series of calibration standards ranging from 1 to 100 µg/L of chlorine from a certified 1000 mg/L chloride standard solution.

  • Add a suitable internal standard (e.g., yttrium) to all blanks, standards, and samples.

  • Set up the ICP-MS instrument with optimized parameters for chlorine analysis. Due to potential polyatomic interferences (e.g., ³⁵Cl⁺ being interfered by ¹⁶O¹⁸O¹H⁺), using a collision/reaction cell with a gas like oxygen can improve accuracy.[9]

  • Analyze the calibration blank, calibration standards, and samples.

III. Data Analysis and Validation

• Rationale: Method validation ensures that the analytical procedure is suitable for its intended purpose.

• Procedure:

  • Construct a calibration curve by plotting the instrument response against the concentration of the standards.

  • Calculate the concentration of chlorine in the sample digests from the calibration curve.

  • Validate the method for specificity, linearity, accuracy, precision, and limit of quantification as per USP <233> and ICH Q2(R1) guidelines.[8]

Visualizing the Workflow

Caption: Workflow for Chlorine Determination by ICP-MS.

Logical Relationships of Analytical Standards

Caption: Relationship between Analyte, Techniques, and Standards.

Conclusion

The elemental analysis of a novel compound such as C10H20ClNO2 is a multi-faceted process that relies on the synergistic use of appropriate analytical techniques and high-quality certified reference materials. While combustion analysis provides a robust method for determining the C, H, and N content, ICP-MS offers unparalleled sensitivity for chlorine and other elemental impurities. A thorough understanding of the principles behind these techniques, coupled with rigorous method validation, is essential for ensuring the quality, safety, and regulatory compliance of new pharmaceutical entities.

References

• DEVELOPMENT AND VALIDATION OF ANALYTICAL METHOD FOR SIMULTANEOUS QUANTITATIVE DETERMINATION OF ELEMENTAL IMPURITIES AS PER ICH Q. (2021). International Journal of Chemical & Pharmaceutical Analysis. Available at: [Link]

• Intertek. (n.d.). Trace Metals Testing and Elemental Analysis for Pharmaceuticals. Retrieved from [Link]

• SGS INSTITUT FRESENIUS. (n.d.). CHNX analysis. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. Retrieved from [Link]

• SciSpace. (2019). Pharmacopoeia methods for elemental analysis of medicines: a comparative study. Retrieved from [Link]

• MDPI. (2024). Development and Validation of Analytical Procedure for Elemental Impurities in Rosuvastatin Calcium Tablets by ICP-MS and Microwave Digestion. Retrieved from [Link]

• ResearchGate. (2001). Determination of Chlorine, Fluorine, Bromine, and Iodine in Coals with ICP-MS and I.C. Retrieved from [Link]

• LECO Corporation. (n.d.). The Combustion Analysis Advantages over ICP. Retrieved from [Link]

• Agilent. (2019). Determination of Chloride in Crude Oils using an Agilent 8900 ICP-QQQ. Retrieved from [Link]

• CS Analytical. (n.d.). Comparison of Atomic Spectroscopy Techniques and the Advantages of ICP-MS vs AA & ICP-OES. Retrieved from [Link]

• Chiron. (n.d.). First ever matrix Reference Material certified for chlorinated paraffins. Retrieved from [Link]

• CPAChem. (n.d.). Organic CRM. Retrieved from [Link]

• Controllab. (n.d.). Certified Reference Materials. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Elemental Analysis Manual. Retrieved from [Link]

• Pacific Northwest National Laboratory. (2024). Rapid and accurate determination of chlorine isotopic ratios with ICP-MS/MS using O2 reaction gas. Retrieved from [Link]

• Agilent. (n.d.). Agilent Inorganic Certified Reference Materials and Standards. Retrieved from [Link]

• Ibis Scientific, LLC. (n.d.). ICP/ICP-MS Products - Elemental Standards. Retrieved from [Link]

Sources

• 1. Trace Metals Testing and Elemental Analysis for Pharmaceuticals [intertek.com]
• 2. ijcpa.in [ijcpa.in]
• 3. leco.com [leco.com]
• 4. researchgate.net [researchgate.net]
• 5. sgs-institut-fresenius.de [sgs-institut-fresenius.de]
• 6. csanalytical.com [csanalytical.com]
• 7. scispace.com [scispace.com]
• 8. Development and Validation of Analytical Procedure for Elemental Impurities in Rosuvastatin Calcium Tablets by ICP-MS and Microwave Digestion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid and accurate determination of chlorine isotopic ratios with ICP-MS/MS using O2 reaction gas | Journal Article | PNNL [pnnl.gov]
• 10. info.asistandards.com [info.asistandards.com]
• 11. agilent.com [agilent.com]
• 12. Standards and CRMs [elementalmicroanalysis.com]
• 13. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 14. ibisscientific.com [ibisscientific.com]
• 15. fda.gov [fda.gov]

A Senior Application Scientist's Guide to TLC Visualization of Secondary Amine Esters

For researchers, synthetic chemists, and professionals in drug development, thin-layer chromatography (TLC) remains an indispensable tool for monitoring reaction progress, identifying compounds, and assessing purity. However, the visualization of certain classes of molecules, such as secondary amine esters, can present unique challenges. These compounds often lack a strong UV chromophore and can exhibit nuanced reactivity with common staining reagents. This guide provides an in-depth comparison of various TLC visualization methods for secondary amine esters, grounded in experimental evidence and practical insights to empower you in selecting the optimal technique for your specific application.

The Challenge with Secondary Amine Esters

Secondary amine esters present a dual consideration for TLC visualization. The secondary amine lacks the two protons of a primary amine, which can diminish its reactivity with certain reagents like ninhydrin. Simultaneously, the ester group, while generally less reactive than other carbonyls, can be susceptible to hydrolysis on the acidic silica gel surface, potentially leading to misleading spots.[1] Furthermore, some aggressive staining conditions can degrade the ester functionality. Therefore, the ideal visualization method should be sensitive to the secondary amine, compatible with the ester group, and provide a clear and stable signal.

A Comparative Analysis of Visualization Techniques

This guide will explore a range of visualization methods, from the ubiquitous potassium permanganate and ninhydrin to more specialized reagents like fluorescamine and Dragendorff's reagent. Each method will be evaluated based on its mechanism, sensitivity, specificity, and potential interactions with the ester functionality.

Potassium Permanganate (KMnO₄) Stain

A workhorse in many organic chemistry labs, the potassium permanganate stain is a highly effective universal oxidizing agent.

Mechanism of Action: The permanganate ion (MnO₄⁻), deep purple in color, oxidizes a wide array of functional groups, including amines, alcohols, alkenes, and aldehydes. In this process, the manganese(VII) is reduced to manganese dioxide (MnO₂), a brown precipitate, resulting in a yellow-brown spot on a purple or pink background.[2][3] The reaction with secondary amines typically involves oxidation of the C-H bond alpha to the nitrogen.[4]

Experimental Protocol:

• Reagent Preparation: Dissolve 1.5 g of KMnO₄ and 10 g of K₂CO₃ in 200 mL of deionized water. Add 1.25 mL of 10% NaOH solution. Stir until all components are dissolved. Store the solution in a dark bottle.

• Staining Procedure:

  • After developing the TLC plate, allow the solvent to fully evaporate.

  • Carefully dip the plate into the KMnO₄ solution for a brief moment (1-2 seconds).

  • Remove the plate and let the excess reagent drip off.

  • Gently warm the plate with a heat gun until yellow-brown spots appear against a purple background. Overheating will cause the entire plate to turn brown, obscuring the spots.

Performance for Secondary Amine Esters:

• Advantages:

  • Broad applicability to a wide range of functional groups, making it a good general-purpose stain.[2]

  • High sensitivity.

  • Esters are generally stable to the mild conditions of the permanganate dip, although prolonged exposure or excessive heating could potentially lead to oxidation.[2][3]

• Disadvantages:

  • Lack of specificity; it will stain many other functional groups, which can be a drawback if selective visualization of the amine is desired.

  • The stain can fade over time, so it is crucial to document the results promptly.[3]

Experimental Workflow for Potassium Permanganate Staining

Caption: Workflow for KMnO₄ Staining.

Ninhydrin Stain

Ninhydrin is a classic reagent for the detection of primary amines, with which it forms a deep purple color known as Ruhemann's purple. Its reaction with secondary amines is less pronounced but can still be effective.

Mechanism of Action: Ninhydrin reacts with primary amines in a two-step process involving condensation and the formation of a colored complex. With secondary amines, the reaction typically proceeds to form an iminium salt, which is yellow to orange in color and less intensely colored than Ruhemann's purple.[5][6]

Experimental Protocol:

• Reagent Preparation: Dissolve 0.3 g of ninhydrin in 100 mL of n-butanol and add 3 mL of glacial acetic acid.[7]

• Staining Procedure:

  • After developing and drying the TLC plate, either spray it with the ninhydrin solution or quickly dip it.

  • Gently heat the plate with a heat gun until colored spots appear.

Performance for Secondary Amine Esters:

• Advantages:

  • Highly specific for amines.[8]

  • The ester group is generally stable under these conditions.

• Disadvantages:

  • Significantly lower sensitivity for secondary amines compared to primary amines. The resulting yellow spots can be faint and difficult to see.[2][8]

  • The color can fade, requiring prompt documentation.

Ninhydrin Reaction with Primary vs. Secondary Amines

Caption: Ninhydrin Reaction Products.

Iodine Vapor

Iodine is a simple, non-destructive (or semi-destructive) visualization method that relies on the formation of colored complexes.

Mechanism of Action: Iodine vapor adsorbs onto the surface of the TLC plate and forms weak charge-transfer complexes with organic molecules. This results in the appearance of brown spots on a light-yellow background. The interaction is reversible, and the spots will fade as the iodine sublimes off the plate.[9]

Experimental Protocol:

• Chamber Preparation: Place a few crystals of solid iodine in a sealed TLC chamber.

• Staining Procedure:

  • Place the developed and dried TLC plate inside the chamber.

  • Allow the plate to remain in the chamber until brown spots become visible.

  • Remove the plate and circle the spots with a pencil before they fade.

Performance for Secondary Amine Esters:

• Advantages:

  • Generally non-destructive, allowing for subsequent staining with another reagent.[7]

  • Simple and quick to perform.

• Disadvantages:

  • Not universally effective; it works for about half of all compounds.[9]

  • The spots are transient and will fade.[10]

  • Sensitivity can be lower compared to other methods.

Aldehyde-Based Stains: p-Anisaldehyde and Vanillin

These stains are excellent general-purpose reagents that produce a wide range of colors with different functional groups.

Mechanism of Action: Under the acidic conditions of the stain, nucleophilic compounds like amines can react with the aldehyde (p-anisaldehyde or vanillin) through various condensation reactions, such as the formation of a Schiff base, followed by further reactions that lead to highly conjugated, colored products upon heating.[9][11]

Experimental Protocol (p-Anisaldehyde):

• Reagent Preparation: To 135 mL of absolute ethanol, add 5 mL of concentrated sulfuric acid, 1.5 mL of glacial acetic acid, and 3.7 mL of p-anisaldehyde. Store the solution in a dark, cool place.[12]

• Staining Procedure:

  • Dip the dried TLC plate in the staining solution.

  • Wipe the back of the plate to remove excess stain.

  • Heat with a heat gun until colored spots appear.

Performance for Secondary Amine Esters:

• Advantages:

  • Often produces distinct colors for different compounds, which can aid in identification.

  • Generally effective for amines.[9][11]

• Disadvantages:

  • These stains are generally not effective for esters.[11] However, in the case of a secondary amine ester, the amine moiety should still react.

  • Requires heating, which can sometimes lead to charring if not done carefully.

Fluorescamine Spray

Fluorescamine is a highly sensitive reagent that is particularly useful for the detection of primary and secondary amines.

Mechanism of Action: Fluorescamine itself is non-fluorescent but reacts rapidly with primary amines to form a highly fluorescent pyrrolinone. With secondary amines, it forms a non-fluorescent, quenched spot that is visible under UV light as a dark area on a fluorescent background.[13]

Experimental Protocol:

• Reagent Preparation: Prepare a solution of 0.1 mg/mL fluorescamine in acetone. This solution should be prepared fresh daily.[2]

• Staining Procedure:

  • Spray the dried TLC plate with the fluorescamine solution.

  • For secondary amines, visualization is typically done under long-wave UV light (365 nm), where they appear as dark, quenched spots.

Performance for Secondary Amine Esters:

• Advantages:

  • Extremely high sensitivity, capable of detecting sub-microgram quantities.[13]

  • Highly specific for amines.[14]

  • The reaction is very fast and occurs at room temperature.

• Disadvantages:

  • Requires a UV lamp for visualization.

  • The reagent is sensitive to moisture and should be prepared fresh.[14]

Dragendorff's Reagent

This reagent is classically used for the detection of alkaloids and other nitrogen-containing compounds.

Mechanism of Action: Dragendorff's reagent is a solution of potassium bismuth iodide. It forms an ion pair with the basic nitrogen atom of the amine, resulting in the precipitation of an orange to reddish-brown complex.[15][16]

Experimental Protocol:

• Reagent Preparation:

  • Solution A: Dissolve 1.7 g of basic bismuth nitrate and 20 g of tartaric acid in 80 mL of water.

  • Solution B: Dissolve 16 g of potassium iodide in 40 mL of water.

  • Stock Solution: Mix equal volumes of Solution A and Solution B.

  • Spray Solution: Mix 5 mL of the stock solution with 10 g of tartaric acid and 50 mL of water.[2]

• Staining Procedure:

  • Spray the dried TLC plate with the reagent.

  • Orange to brown spots will appear at room temperature.

Performance for Secondary Amine Esters:

• Advantages:

  • Good specificity for nitrogen-containing compounds.

  • The ester group is stable under these conditions.

• Disadvantages:

  • The reagent preparation is more complex than for other stains.

  • The spots can sometimes be diffuse.

Comparison Summary

Visualization Method	Mechanism	Typical Result for Secondary Amine	Sensitivity	Ester Compatibility	Key Advantages	Key Disadvantages
Potassium Permanganate	Oxidation	Yellow-brown spot	High	Good	Universal, high sensitivity	Non-specific
Ninhydrin	Condensation	Faint yellow-orange spot	Low to moderate	Excellent	Specific for amines	Low sensitivity for secondary amines[8]
Iodine Vapor	Complexation	Brown spot	Moderate	Excellent	Non-destructive, simple	Transient spots, not universal[9][10]
p-Anisaldehyde/Vanillin	Condensation	Various colors	High	Good (reacts with amine)	Produces a range of colors	Not specific to amines[11]
Fluorescamine	Fluorophore Formation	Quenched (dark) spot under UV	Very High	Excellent	Extremely sensitive, specific	Requires UV lamp, fresh reagent[13]
Dragendorff's Reagent	Precipitation	Orange-brown spot	Moderate	Excellent	Specific for N-compounds	Complex reagent preparation[2]

Conclusion and Recommendations

The optimal choice of a TLC visualization method for secondary amine esters depends on the specific requirements of the analysis.

• For general screening and high sensitivity , potassium permanganate is an excellent first choice due to its universal reactivity and strong signal.

• When high specificity and sensitivity for the amine are paramount, fluorescamine is the superior method, offering unparalleled detection limits.

• If a non-destructive method is required to allow for further analysis or staining, iodine vapor is the most suitable option, despite its limitations.

• p-Anisaldehyde or vanillin can be very useful when trying to differentiate between closely running spots, as they often produce a variety of colors.

• Ninhydrin is generally not recommended for the routine visualization of secondary amines due to its low sensitivity, unless confirming the absence of primary amines is the primary goal.

• Dragendorff's reagent is a reliable option for specifically targeting nitrogenous compounds, particularly in natural product analysis.

By understanding the underlying chemistry and practical considerations of each of these methods, researchers can confidently select the most appropriate TLC visualization technique to achieve clear, reliable, and informative results in their work with secondary amine esters.

References

• Silica‐Mediated Monohydrolysis of Dicarboxylic Esters. (n.d.). Wiley Online Library. Retrieved February 15, 2026, from [Link]

• TLC stains. (n.d.). REACH Devices. Retrieved February 15, 2026, from [Link]

• 2.3F: Visualizing TLC Plates. (2022, April 7). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]

• Ranieri, R. L., & McLaughlin, J. L. (1975). Cactus alkaloids. XXVII. Use of fluorescamine as a thin-layer chromatographic visualization reagent for alkaloids.

• Amino acid analysis with fluorescamine of stained protein bands from polyacrylamide gels. (1974). PubMed. Retrieved February 15, 2026, from [Link]

• TLC stains. (n.d.). REACH Devices. Retrieved February 15, 2026, from [Link]

• High-Performance Thin-Layer Chromatography Hyphenated with Microchemical and Biochemical Derivatizations in Bioactivity Profiling of Marine Species. (2019, March 3). National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• Ninhydrin. (n.d.). Wikipedia. Retrieved February 15, 2026, from [Link]

• Simple and Convenient Protocol for Staining of Organic Azides on TLC Plates by Ninhydrin. A New Application of an Old Reagent. (n.d.). bazhum.muzhp.pl. Retrieved February 15, 2026, from [Link]

• TLC Stains. (n.d.). University of Cambridge. Retrieved February 15, 2026, from [Link]

• Magic Formulas: TLC Stains. (n.d.). University of Rochester. Retrieved February 15, 2026, from [Link]

• Dyeing Reagents for Thin-Layer and Paper Chromatography. (n.d.). The Sarpong Group. Retrieved February 15, 2026, from [Link]

• 2,6-Dichloroquinone-4-chloroimide. (n.d.). Wikipedia. Retrieved February 15, 2026, from [Link]

• Appendix 3: Recipes For TLC Stains. (n.d.). The Sarpong Group. Retrieved February 15, 2026, from [Link]

• Microwave-Assisted Hydrolysis of Ethyl Azolylacetates and Cinnamates with K2CO3: Synthesis of Potassium Carboxylates. (2024, September 16). ACS Publications. Retrieved February 15, 2026, from [Link]

• Ninhydrin – Knowledge and References. (n.d.). Taylor & Francis Online. Retrieved February 15, 2026, from [Link]

• TLC Staining Procedure TLC Stain Recipe Stain Chemistry / Physics Comments. (n.d.). Scribd. Retrieved February 15, 2026, from [Link]

• TLC Stains Preparation. (2011, June 28). ChemicalDesk.Com. Retrieved February 15, 2026, from [Link]

• Thin–layer Chromatography (TLC). (2017, July 14). ScienceDirect. Retrieved February 15, 2026, from [Link]

• What do the colors on an anisaldehyde stain mean? : r/chemistry. (2012, October 8). Reddit. Retrieved February 15, 2026, from [Link]

• Why does secondary amine give tetra alkyl hydrazine when KMnO4 is used as an oxidising agent? (2020, January 18). Quora. Retrieved February 15, 2026, from [Link]

• Stains for Developing TLC Plates. (n.d.). Koutentis Research Group. Retrieved February 15, 2026, from [Link]

• TLC Separation of Amino Acids. (n.d.). Scribd. Retrieved February 15, 2026, from [Link]

• TLC Visualization Reagents. (n.d.). EPFL. Retrieved February 15, 2026, from [Link]

• TLC Stains. (n.d.). University of Cambridge. Retrieved February 15, 2026, from [Link]

• Reaction of 2,6-dichloroquinone-4-chloroimide (Gibbs reagent) with permethrin. (2013, July 16). National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• Dragendorff's reagent: Historical perspectives and current status of a versatile reagent introduced over 150 years ago at the University of Dorpat, Tartu, Estonia. (2020, July 1). PubMed. Retrieved February 15, 2026, from [Link]

• Dragendorff's reagent: Historical perspectives and current status of a versatile reagent introduced over 150 years ago at the University of Dorpat, Tartu, Estonia. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Best TLC stain for both phosphate esters AND phosphoric acid? (2016, October 28). ResearchGate. Retrieved February 15, 2026, from [Link]

• (PDF) Reaction of 2,6-dichloroquinone-4-chloroimide (Gibbs reagent) with permethrin – an optical sensor for rapid detection of permethrin in treated wood. (2025, September 1). ResearchGate. Retrieved February 15, 2026, from [Link]

• TLC Staining Procedure TLC Stain Recipe Stain Chemistry / Physics Comments | PDF | Staining | Alkene. (n.d.). Scribd. Retrieved February 15, 2026, from [Link]

• TLC Stains Preparation. (2011, June 28). ChemicalDesk.Com. Retrieved February 15, 2026, from [Link]

• TLC Separation of Amino Acids | PDF | Thin Layer Chromatography | Amine. (n.d.). Scribd. Retrieved February 15, 2026, from [Link]

• Oxidation of Organic Molecules by KMnO4. (2023, January 22). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]

• (PDF) Analysis of Amino Acids Using Thin Layer Chromatography. (2022, August 12). ResearchGate. Retrieved February 15, 2026, from [Link]

• Chromatography: TLC Stains/Dips. (n.d.). University of Rochester. Retrieved February 15, 2026, from [Link]

• TLC stains for amines. (2011, September 4). ChemicalDesk.Com. Retrieved February 15, 2026, from [Link]

• [TLC] Analysis of amino esters by TLC. (2005, August 31). Chromatography Forum. Retrieved February 15, 2026, from [Link]

• Structure of 2,6-dichloroquinone-4-chloroimide Principle: When phenolic... (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Dyeing Reagents for Thin-Layer and Paper Chromatography. (n.d.). The Sarpong Group. Retrieved February 15, 2026, from [Link]

• Chemical Compatibility Chart. (n.d.). University of California, Berkeley. Retrieved February 15, 2026, from [Link]

• 12.7: Chemistry of Esters. (2023, August 15). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]

Sources

• 1. [TLC] Analysis of amino esters by TLC - Chromatography Forum [chromforum.org]
• 2. TLC stains [reachdevices.com]
• 3. orientjchem.org [orientjchem.org]
• 4. reddit.com [reddit.com]
• 5. Ninhydrin - Wikipedia [en.wikipedia.org]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. researchgate.net [researchgate.net]
• 8. datapdf.com [datapdf.com]
• 9. High-Performance Thin-Layer Chromatography Hyphenated with Microchemical and Biochemical Derivatizations in Bioactivity Profiling of Marine Species - PMC [pmc.ncbi.nlm.nih.gov]
• 10. interchim.fr [interchim.fr]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. rsc.org [rsc.org]
• 13. arkat-usa.org [arkat-usa.org]
• 14. biotium.com [biotium.com]
• 15. Dragendorff's reagent: Historical perspectives and current status of a versatile reagent introduced over 150 years ago at the University of Dorpat, Tartu, Estonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Ethyl 2-(cyclohexylamino)acetate hydrochloride

This guide provides essential, field-tested safety protocols for researchers, scientists, and drug development professionals handling Ethyl 2-(cyclohexylamino)acetate hydrochloride. The focus is on implementing a multi-layered personal protective equipment (PPE) strategy that is both practical and grounded in a thorough understanding of the compound's potential hazards. Our goal is to empower you with the knowledge to work safely, ensuring that robust safety practices become an intuitive part of your experimental workflow.

Hazard Assessment: The 'Why' Behind the Protocol

While comprehensive toxicological data for Ethyl 2-(cyclohexylamino)acetate hydrochloride may be limited, a proactive safety assessment based on its chemical structure is critical. The molecule combines an amine hydrochloride salt with an ethyl ester functional group, suggesting several potential hazards that dictate our PPE requirements.

• Amine Hydrochloride Salt: Amine compounds can be corrosive, irritant, or sensitizing to the skin and respiratory tract.[1] The hydrochloride form typically means the compound is a solid, which introduces the risk of inhaling fine dust particles during handling.[2][3]

• Ester Functionality: Esters can cause irritation to the skin and eyes.[4][5]

• General Toxicity: The complete toxicological properties have not been thoroughly investigated, necessitating a cautious approach where all potential routes of exposure—inhalation, ingestion, and skin/eye contact—are effectively blocked.[3]

Table 1: Potential Hazard Profile of Ethyl 2-(cyclohexylamino)acetate hydrochloride

Potential Hazard	Structural Rationale & Primary Risk	Recommended Precaution
Respiratory Irritation	Inhalation of airborne dust from the solid hydrochloride salt.[2][3]	Use of engineering controls (fume hood) and respiratory protection.
Serious Eye Damage	Direct contact with dust or splashes can cause severe irritation or damage.[5]	Mandatory use of chemical splash goggles.
Skin Irritation/Corrosion	Amines and their salts can irritate or damage the skin upon contact.[1]	Use of chemically resistant gloves and protective clothing.

| Unknown Systemic Effects | Potential for toxicity if ingested or absorbed through the skin. | A comprehensive PPE strategy to prevent all routes of exposure. |

The Core Protocol: A Multi-Layered PPE Strategy

Effective protection relies on selecting the right equipment and using it correctly. This protocol is designed to be a self-validating system; by following these steps, you ensure a robust barrier between you and the chemical. Remember, PPE is the final line of defense, to be used in conjunction with primary engineering controls like a certified chemical fume hood.[6]

Safe Handling & PPE Workflow

The following diagram outlines the complete, safe workflow for handling Ethyl 2-(cyclohexylamino)acetate hydrochloride, from initial preparation to final disposal.

Caption: A step-by-step workflow for safe handling.

Step-by-Step PPE Selection and Use

1. Respiratory Protection: To prevent the inhalation of aerosolized dust, especially during weighing and transfer, a NIOSH-approved respirator is mandatory.

• Standard Operations: For handling small quantities, a P95 or P100 particulate respirator is recommended.[2][3]

• Causality: The hydrochloride salt form is typically a crystalline solid. Any manipulation, such as scooping or pouring, can generate fine dust that is easily inhaled. A particulate respirator effectively filters these airborne particles.

2. Eye and Face Protection: Protecting your eyes from dust and potential splashes is non-negotiable.

• Mandatory: Wear tightly fitting chemical safety goggles with side-shields that conform to ANSI Z87.1 (US) or EN 166 (EU) standards.[4]

• Enhanced Protection: When handling larger quantities or performing operations with a higher risk of splashing (e.g., dissolving the compound), a full-face shield should be worn over the safety goggles.

• Causality: The eyes are highly susceptible to irritation and chemical burns from fine powders and droplets. Standard safety glasses do not provide an adequate seal against dust.

3. Hand and Skin Protection: Direct skin contact is a primary route of exposure.

• Gloves: Handle the chemical with chemically resistant, impervious gloves, such as nitrile. Always inspect gloves for tears or punctures before use.[2][4] Use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact.[2]

• Lab Coat: A clean, buttoned lab coat must be worn to protect your street clothes and skin from contamination.

• Additional Protection: For tasks involving larger quantities or significant risk of contamination, consider a chemical-resistant apron or disposable coveralls.

• Causality: Amines can be readily absorbed through the skin or cause local irritation. A physical barrier is the only way to prevent this exposure. Contaminated gloves or clothing can act as a prolonged source of exposure if not handled and removed correctly.

4. Footwear:

• Requirement: Fully enclosed, sturdy footwear is required in any laboratory setting. Do not wear sandals, perforated shoes, or cloth sneakers when handling this compound.

• Causality: This protects your feet from spills and dropped equipment.

Table 2: PPE Selection Matrix for Key Tasks

Task	Minimum Respiratory Protection	Minimum Eye/Face Protection	Minimum Hand Protection	Minimum Body Protection
Weighing/Transfer	P95/P100 Particulate Respirator	Chemical Splash Goggles	Nitrile Gloves	Lab Coat
Solution Preparation	P95/P100 Particulate Respirator	Goggles & Face Shield	Nitrile Gloves	Lab Coat & Chemical Apron
Reaction Monitoring	As per risk assessment	Chemical Splash Goggles	Nitrile Gloves	Lab Coat

| Spill Cleanup | P100 Respirator with Cartridges | Goggles & Face Shield | Heavy-duty Nitrile Gloves | Chemical-Resistant Coveralls |

Operational and Disposal Plans

Spill Response Protocol: In the event of a spill, immediate and correct action is crucial.

• Evacuate: Alert others and evacuate the immediate area.

• Protect: Ensure you are wearing the full complement of PPE described for "Spill Cleanup" in Table 2 before re-entering the area.

• Contain: Do not use water. Cover the spill with a dry, inert absorbent material like sand or vermiculite.

• Collect: Carefully sweep or scoop the contained material into a suitable, labeled, and sealed container for hazardous waste.[2][3][7]

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap and water.

• Dispose: Treat all cleanup materials as hazardous waste.

Waste Disposal:

• All materials contaminated with Ethyl 2-(cyclohexylamino)acetate hydrochloride, including empty containers, used gloves, and absorbent materials, must be disposed of as hazardous chemical waste.

• Place waste in a clearly labeled, sealed container.

• Follow all local, state, and federal regulations for hazardous waste disposal.[4][8] Do not discharge into drains or the environment.[2][4]

Emergency First Aid Procedures

Should an exposure occur despite precautions, immediate action is required.

Table 3: Emergency First Aid Quick-Reference

Exposure Route	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]
Skin Contact	Take off immediately all contaminated clothing. Wash skin with plenty of soap and water. If irritation persists, seek medical attention.[2][4]
Inhalation	Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][4]

| Ingestion | Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[2][4] |

References

• MSDS of Ethyl trans-2-(4-Aminocyclohexyl)acetate Hydrochloride . Capot Chemical. Available at: [Link]

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide . Available at: [Link]

• MSDS of Glycine ethyl ester hydrochloride . Available at: [Link]

• Glycine ethyl ester, hydrochloride . PubChem, National Library of Medicine. Available at: [Link]

• Hazard Summary: CYCLOHEXYL ACETATE . NJ.gov. Available at: [Link]

Sources

• 1. diplomatacomercial.com [diplomatacomercial.com]
• 2. capotchem.com [capotchem.com]
• 3. capotchem.cn [capotchem.cn]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. enamine.enamine.net [enamine.enamine.net]
• 7. nj.gov [nj.gov]
• 8. tcichemicals.com [tcichemicals.com]